2-(Thiazol-2-ylmethyl)cyclopentan-1-ol

Core Science & Biosynthesis

An In-Depth Technical Guide to the Pharmacokinetic Profiling of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol Derivatives

Foreword: Bridging Discovery and Development

The journey of a novel chemical entity from a promising hit to a viable drug candidate is paved with critical data points, none more so than its pharmacokinetic (PK) profile. The family of 2-(thiazol-2-ylmethyl)cyclopentan-1-ol derivatives represents a compelling scaffold, merging the well-documented biological activities of the thiazole ring with the stereochemical complexity of a cyclopentanol moiety.[1][2][3] However, elegant design and potent in vitro activity are rendered moot if a compound cannot reach its target in sufficient concentration and for an appropriate duration. This guide provides a comprehensive, field-proven framework for the systematic pharmacokinetic evaluation of this chemical series. We will move beyond rote protocols to dissect the underlying scientific rationale, enabling researchers to not only execute these assays but also to interpret the resulting data with confidence, thereby making informed decisions in the critical early stages of drug development.

Part 1: The Analytical Cornerstone - Quantifying the Unseen

Before any pharmacokinetic parameter can be determined, a robust and validated bioanalytical method is non-negotiable. The primary objective is to accurately and precisely quantify the parent compound (and potentially key metabolites) in complex biological matrices like plasma, blood, and tissue homogenates.

Causality of Method Selection: For heterocyclic compounds such as these derivatives, High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the industry-standard methodology.[4][5] Its supremacy stems from unparalleled sensitivity (allowing for quantification at picogram or nanogram levels), exceptional selectivity (the ability to distinguish the analyte from endogenous matrix components and metabolites), and broad applicability.[4][6]

Protocol 1: HPLC-MS/MS Method Development for a Novel Derivative

• Analyte Characterization:

  • Infuse a pure standard of the derivative (e.g., 1 µg/mL in 50:50 acetonitrile:water) directly into the mass spectrometer.

  • Operate in both positive and negative electrospray ionization (ESI) modes to identify the most abundant and stable precursor ion, typically [M+H]⁺ for nitrogen-containing heterocycles.

  • Perform fragmentation of the precursor ion to identify 2-3 characteristic, high-intensity product ions.

• MRM Transition Optimization:

  • Select the most intense and stable precursor-to-product ion transition for Multiple Reaction Monitoring (MRM). This transition is the bioanalytical method's fingerprint for the analyte, providing exquisite selectivity.[6]

  • Optimize cone voltage and collision energy to maximize the signal for the chosen MRM transition.

• Chromatographic Separation:

  • Rationale: The goal is to separate the analyte from matrix components that could cause ion suppression or enhancement, leading to inaccurate quantification. A reversed-phase C18 column is a versatile starting point.[5][7]

  • Column: C18, 2.1 x 50 mm, 1.8 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start with a high aqueous percentage (e.g., 95% A) to retain the compound, then rapidly ramp up the organic phase (B) to elute it. A typical gradient might run from 5% to 95% B over 3-5 minutes.

  • Flow Rate: 0.4 mL/min.

• Sample Preparation:

  • Rationale: The objective is to remove proteins and phospholipids from the plasma sample, which can interfere with the analysis and damage the HPLC system.

  • Protein Precipitation: Add 3-4 volumes of ice-cold acetonitrile containing a suitable internal standard to 1 volume of plasma. Vortex vigorously.

  • Centrifugation: Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Analysis: Transfer the supernatant to a new plate or vial for injection onto the HPLC-MS/MS system.

Part 2: In Vitro ADME - Predicting In Vivo Behavior

In vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assays are rapid, cost-effective methods to screen compounds and identify potential liabilities early in the discovery process.[8][9][10][11] They provide critical data that helps predict a drug's behavior in the body.[12]

A. Metabolic Stability in Liver Microsomes

This assay assesses the susceptibility of a compound to metabolism by Phase I enzymes, primarily the Cytochrome P450 (CYP) superfamily, which are highly concentrated in liver microsomes.[13][14] A compound that is rapidly metabolized will likely have a short half-life and low oral bioavailability in vivo.

Caption: Workflow for the liver microsomal metabolic stability assay.

• Reagent Preparation:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Dilute pooled liver microsomes (e.g., human, rat) to a concentration of 1 mg/mL in the phosphate buffer.

  • Prepare the test compound at 2x the final concentration in buffer.

  • Prepare an NADPH regenerating system solution as per the manufacturer's instructions.[13]

• Incubation:

  • In a 96-well plate, combine the microsome solution and the test compound solution. Pre-incubate at 37°C for 5-10 minutes.[13]

  • Initiate the metabolic reaction by adding the NADPH regenerating system. The final test compound concentration is typically 1 µM.[14]

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture.[14]

  • Immediately terminate the reaction by adding the aliquot to a separate plate containing 3-4 volumes of ice-cold acetonitrile with an internal standard.[13]

• Analysis:

  • Once all time points are collected, centrifuge the termination plate to pellet precipitated proteins.

  • Analyze the supernatant using the developed LC-MS/MS method.

  • Plot the natural log of the percent remaining of the parent compound versus time. The slope of this line is the elimination rate constant (k).

  • Calculate the in vitro half-life (t₁/₂) as 0.693/k and the intrinsic clearance (CLᵢₙₜ) from this data.

B. Plasma Protein Binding (PPB)

Only the unbound (free) fraction of a drug is available to distribute into tissues, interact with targets, and be cleared.[6][15][16] Therefore, determining the extent of PPB is essential for interpreting PK and pharmacodynamic (PD) data.[17] The Rapid Equilibrium Dialysis (RED) method is a widely accepted standard for this measurement.[6][16]

Caption: Free drug equilibrates across the membrane, while protein and bound drug do not.

• Device Preparation:

  • Prepare the RED device base plate and inserts according to the manufacturer's protocol. This may involve rinsing with ethanol and water.[16]

• Sample Preparation:

  • Spike the test compound into blank plasma (human, rat, etc.) at a final concentration of ~1 µM.

• Loading the Device:

  • Add the spiked plasma (~300 µL) to the sample chamber (red ring) of the RED insert.[16]

  • Add dialysis buffer (PBS, pH 7.4) (~500 µL) to the buffer chamber.[16]

• Incubation:

  • Seal the plate and incubate at 37°C on an orbital shaker for 4-6 hours to allow the system to reach equilibrium.[6][18]

• Sampling and Analysis:

  • After incubation, carefully remove equal volume aliquots (e.g., 50 µL) from both the plasma and buffer chambers.

  • Crucially, matrix-match the samples. Add the plasma aliquot to buffer and the buffer aliquot to blank plasma so that both final samples have the same composition for analysis.

  • Perform protein precipitation on both final samples as described in Protocol 1.

  • Analyze the samples by LC-MS/MS.

• Calculation:

  • The percent unbound (% Fu) is calculated as: (%Fu) = (Concentration in Buffer Chamber / Concentration in Plasma Chamber) * 100.[6]

Summary of In Vitro Data

Quantitative data from these assays should be tabulated to allow for easy comparison between derivatives.

Derivative	Human Liver Microsome Half-Life (min)	Rat Liver Microsome Half-Life (min)	Human Plasma % Unbound (Fu)	Rat Plasma % Unbound (Fu)
Derivative A	> 60	45	15.2	21.5
Derivative B	12	8	45.8	55.1
Derivative C	35	28	2.1	3.4
Warfarin (Control)	25	15	1.1	1.8

Part 3: In Vivo Pharmacokinetic Studies in Rodents

Following promising in vitro data (e.g., moderate to high stability, acceptable free fraction), the next step is to evaluate the compound's behavior in a living organism.[19][20] Rodent PK studies are fundamental for understanding a drug's absorption and disposition profile and for enabling dose selection for future efficacy studies.[21][22]

Causality of Study Design: A typical "discrete" study in rats or mice involves both intravenous (IV) and oral (PO) administration arms.[21]

• IV Dosing: Administers the drug directly into the systemic circulation, providing a baseline for disposition (distribution, metabolism, excretion) independent of absorption. Key parameters derived include Clearance (CL), Volume of Distribution (Vd), and terminal half-life (t₁/₂).

• PO Dosing: Requires the drug to be absorbed from the gastrointestinal tract. Comparing the plasma concentration-time profile of PO vs. IV administration allows for the calculation of absolute oral bioavailability (F%).

Protocol 4: Rodent Pharmacokinetic Study Design

• Animal Model:

  • Select a rodent species, typically Sprague Dawley rats or CD-1 mice, due to their well-characterized physiology and handling ease.[19]

  • Animals should be cannulated (e.g., jugular vein) to facilitate serial blood sampling from the same animal, which reduces animal usage and inter-animal variability.

• Formulation:

  • IV Formulation: The compound must be fully dissolved in a vehicle suitable for injection (e.g., saline, PEG400, DMSO). Solubility is a critical consideration.[19]

  • PO Formulation: An aqueous suspension or solution is preferred (e.g., in 0.5% methylcellulose).

• Dosing and Sampling:

  • Acclimatization: Allow animals to acclimate for at least 48 hours before the study.

  • Dosing: Administer the compound at a specific dose (e.g., 1 mg/kg for IV, 5 mg/kg for PO).

  • Blood Sampling: Collect blood samples (typically ~100 µL) at predetermined time points into anticoagulant-treated tubes (e.g., K₂EDTA).[21]

    • IV time points: 0.083 (5 min), 0.25, 0.5, 1, 2, 4, 8, 24 hours.

    • PO time points: 0.25, 0.5, 1, 2, 4, 8, 24 hours.

  • Plasma Processing: Centrifuge blood samples immediately to separate plasma. Store plasma frozen at -80°C until analysis.

• Bioanalysis and Data Analysis:

  • Analyze plasma samples using the validated LC-MS/MS method.

  • Plot the plasma concentration versus time for each animal and route of administration.

  • Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate key PK parameters.[23]

Key Pharmacokinetic Parameters

Parameter	Description	Importance
Cₘₐₓ	Maximum observed plasma concentration	Indicates rate and extent of absorption (PO)
Tₘₐₓ	Time at which Cₘₐₓ is observed	Indicates rate of absorption (PO)
AUC	Area Under the concentration-time Curve	Represents total drug exposure
t₁/₂	Terminal half-life	Time for plasma concentration to decrease by 50%
CL	Clearance	Volume of plasma cleared of drug per unit time
Vd	Volume of Distribution	Apparent volume into which the drug distributes
F%	Absolute Oral Bioavailability	Fraction of the oral dose that reaches systemic circulation

Part 4: Understanding the Thiazole Moiety - Metabolic Fate

The thiazole ring, while contributing to biological activity, is also a potential site for metabolism.[24][25] Understanding its metabolic fate is crucial, as metabolites can be active, inactive, or even toxic. Cytochrome P450 enzymes can oxidize the thiazole ring at several positions.[26]

Caption: Potential Phase I metabolic pathways of the thiazole ring.

Quantum chemical studies suggest that for many thiazole-containing drugs, epoxidation of the C4=C5 bond is a common and often energetically favorable metabolic pathway, which can sometimes lead to the formation of reactive metabolites.[24][25][26] S-oxidation is another potential route.[24] Identifying these metabolites using high-resolution mass spectrometry during metabolite identification studies is a key follow-up to initial PK profiling.

Conclusion: A Data-Driven Path Forward

The pharmacokinetic profiling of 2-(thiazol-2-ylmethyl)cyclopentan-1-ol derivatives is a multi-faceted process that builds a bridge from molecular structure to potential in vivo performance. By systematically employing robust bioanalytical methods, predictive in vitro ADME assays, and definitive in vivo rodent studies, researchers can generate the critical data needed to select and advance the most promising candidates. This guide provides the strategic framework and detailed methodologies to ensure that this selection process is driven by high-quality, interpretable scientific evidence, ultimately increasing the probability of success in the complex endeavor of drug development.

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A Technical Guide to the Preliminary Toxicity Screening of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol

Preamble: A Proactive Approach to Preclinical Safety

In the landscape of modern drug discovery, the principle of "fail early, fail fast" is not a mantra of pessimism but a cornerstone of efficient, cost-effective development.[1][2] Identifying new chemical entities (NCEs) with potential safety liabilities at the earliest possible stage prevents the costly attrition of candidates in late-stage preclinical or clinical phases.[2][3] This guide outlines a structured, multi-tiered strategy for the preliminary toxicity screening of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol, a novel molecule for which no public toxicity data exists.

Our approach is built on a foundation of predictive in silico modeling followed by confirmatory in vitro assays. This progression allows for a resource-efficient evaluation, using computational methods to first identify potential hazards that can then be specifically investigated at the bench.[4][5] The core objective is to build a foundational safety profile for this NCE, focusing on the critical endpoints of cytotoxicity (general cell health) and genotoxicity (potential to damage genetic material).

The subject molecule, 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol, possesses two key structural motifs: a thiazole ring and a cyclopentanol group. Thiazole-containing compounds exhibit a vast range of biological activities and are present in numerous FDA-approved drugs.[6] However, their metabolism, sometimes catalyzed by cytochrome P450 enzymes, can lead to the formation of reactive metabolites, which is a potential source of toxicity.[7][8] The cyclopentanol moiety is generally associated with a lower order of acute toxicity but can act as a central nervous system depressant and irritant at certain concentrations.[9] This structural analysis underscores the necessity of a thorough, albeit preliminary, toxicological investigation.

Part 1: In Silico Predictive Toxicology Assessment

Expertise & Rationale: Before committing resources to chemical synthesis and wet lab experiments, in silico toxicology provides an invaluable first pass.[10][11] By leveraging computational models that correlate chemical structure with biological activity (Quantitative Structure-Activity Relationships, or QSAR), we can predict a range of toxic effects without ever handling the compound.[4][5][11] This step is crucial for identifying potential "red flags" and for guiding the design of subsequent in vitro studies.

Methodology: A Multi-Model Predictive Approach

We will utilize established, freely available computational models to assess key toxicological endpoints. The primary goal is to classify the compound's potential for mutagenicity and systemic toxicity.

• Mutagenicity Prediction: The potential to cause genetic mutations is a critical concern. We will use a rule-based model, such as the ISS in vitro mutagenicity decision tree available in Toxtree, to predict the outcome of a bacterial reverse mutation assay (Ames test).[12]

• Systemic Toxicity Prediction: The revised Cramer decision tree will be used to classify the compound into a structural class, which corresponds to a Threshold of Toxicological Concern (TTC).[12] This provides an estimate of the acceptable daily intake for a chemical with limited or no toxicity data.

Workflow for In Silico Toxicity Prediction

Caption: In silico workflow for initial toxicity hazard identification.

Hypothetical Data Summary: In Silico Predictions

Toxicological Endpoint	Prediction Model	Predicted Outcome	Confidence Level
Bacterial Mutagenicity	Toxtree (ISS Model)	Negative	High
Carcinogenicity	Generic QSAR	Non-carcinogenic	Moderate
Hepatotoxicity	AI-based ADMET	Low Risk	Moderate
hERG Inhibition	AI-based ADMET	Low Risk	High
Cramer Classification	Toxtree (Cramer)	Class III (Low concern)	High

Part 2: In Vitro General Cytotoxicity Screening

Expertise & Rationale: Following in silico analysis, the first experimental step is to assess general cytotoxicity.[14][15] These assays determine the concentration at which a compound harms or kills cells, providing a crucial dose range for subsequent, more complex assays like genotoxicity tests.[3] Performing experiments at excessively high, non-physiologically relevant concentrations can lead to misleading results due to artifacts like precipitation or osmotic stress. We will employ two assays with distinct mechanisms to build a robust dataset: one measuring metabolic activity and the other assessing membrane integrity.

Experimental Protocol: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Culture: Plate HepG2 cells (a human liver carcinoma cell line, relevant for assessing potential hepatotoxicity) in a 96-well plate at a density of 1 x 10⁴ cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Prepare a 10 mM stock solution of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol in DMSO. Create a series of 2-fold dilutions in cell culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤0.5%.

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions. Include "cells only" (negative control) and "medium only" (blank) wells. Incubate for 48 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the log of the compound concentration and determine the IC₅₀ (the concentration that inhibits 50% of cell viability) using non-linear regression.

Experimental Protocol: Lactate Dehydrogenase (LDH) Release Assay

This assay quantifies the release of the cytosolic enzyme LDH into the culture medium, a biomarker for the loss of plasma membrane integrity and cell death.[16]

• Cell Culture & Treatment: Follow steps 1-3 from the MTT protocol.

• Sample Collection: After the 48-hour incubation, carefully transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH assay reaction mixture (containing diaphorase and NAD⁺) to each well of the new plate.

• Incubation & Data Acquisition: Incubate for 30 minutes at room temperature, protected from light. Measure the absorbance at 490 nm.

• Analysis: Use a positive control (cells treated with a lysis buffer) to determine maximum LDH release. Calculate the percentage of cytotoxicity and determine the EC₅₀ value.

Hypothetical Data Summary: In Vitro Cytotoxicity

Cell Line	Assay Type	Endpoint	Result (µM)
HepG2 (Liver)	MTT Assay	IC₅₀	> 100
HepG2 (Liver)	LDH Assay	EC₅₀	> 100
HEK293 (Kidney)	MTT Assay	IC₅₀	85.4
HEK293 (Kidney)	LDH Assay	EC₅₀	> 100

Part 3: In Vitro Genotoxicity Assessment

Expertise & Rationale: Genotoxicity testing is a regulatory requirement and a critical step in safety assessment.[17] It evaluates a compound's potential to cause DNA or chromosomal damage, which can lead to cancer or inherited genetic diseases.[18] A standard battery of in vitro tests is employed to cover different mechanisms of genetic damage, including gene mutations and chromosomal aberrations.[1][19] Positive results in these assays are a significant concern for further development.

Workflow for In Vitro Genotoxicity Testing Battery

Caption: Decision workflow for the in vitro genotoxicity testing battery.

Experimental Protocol: In Vitro Micronucleus Assay (OECD 487)

This assay detects both clastogenic (chromosome-breaking) and aneugenic (chromosome loss/gain) events by scoring for micronuclei in the cytoplasm of cells that have completed mitosis.[1][20]

• Cell Culture: Use human peripheral blood lymphocytes or a suitable cell line (e.g., TK6).

• Treatment Conditions: Expose cells to the test compound for a short duration (3-6 hours) in the presence and absence of a metabolic activation system (S9 mix), followed by a recovery period. Also, conduct a long-duration exposure (24 hours) without S9. Concentrations should be based on the cytotoxicity data, aiming for a top concentration that induces approximately 55±5% cytotoxicity.[20]

• Mitotic Block: Add Cytochalasin B (if required by the protocol) to block cytokinesis, resulting in binucleated cells where micronuclei are easily scored.

• Harvesting and Staining: Harvest the cells, fix them, and stain the cytoplasm and nuclei with a fluorescent dye (e.g., Acridine Orange or DAPI).

• Scoring: Using fluorescence microscopy, score at least 2000 cells per concentration for the presence of micronuclei. A positive result is a statistically significant, dose-dependent increase in the frequency of micronucleated cells.[20]

• Cytotoxicity Measurement: Concurrently measure cytotoxicity using a metric like the Cytokinesis-Block Proliferation Index (CBPI) to ensure that observed effects are not artifacts of high toxicity.[20]

Hypothetical Data Summary: Genotoxicity Battery

Assay	Metabolic Activation (S9)	Highest Conc. Tested (µM)	Result	Interpretation
Ames (OECD 471)	With & Without	100	Negative	Non-mutagenic in bacteria
Micronucleus (OECD 487)	With & Without	80	Negative	Not clastogenic or aneugenic
MLA (OECD 490)	With & Without	80	Negative	No evidence of gene mutation or clastogenicity

Synthesis & Final Risk Assessment

The integration of in silico and in vitro data provides a holistic preliminary safety profile.

Overall Decision-Making Framework

Caption: Integrated risk assessment and decision-making pathway.

Based on our hypothetical results, 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol demonstrates a favorable preliminary safety profile:

• In Silico: Predictions suggest a low likelihood of mutagenicity, carcinogenicity, or other significant toxicities.

• Cytotoxicity: The compound shows low cytotoxicity, with IC₅₀ values well above concentrations typically desired for therapeutic efficacy, indicating a good therapeutic window.

• Genotoxicity: The comprehensive in vitro battery was negative, providing strong evidence that the compound does not directly damage genetic material.

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• OECD. In vitro assays for developmental neurotoxicity. [Link]

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• Drakopoulos, M., et al. (2024). In Silico Forensic Toxicology: Is It Feasible?. PMC. [Link]

• Jaladanki, C. K., et al. (2021). Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. ACS Publications. [Link]

• OECD. Guidelines for the Testing of Chemicals. [Link]

• Le, H. T., et al. (2025). Thiazole conjugated amino acid derivatives as potent cytotoxic agents. RSC Publishing. [Link]

• Wichard, J. (2021). In silico toxicology: From structure–activity relationships towards deep learning and adverse outcome pathways. PMC. [Link]

• Guan, D., et al. (2018). In Silico Prediction of Chemical Toxicity for Drug Design Using Machine Learning Methods and Structural Alerts. Frontiers. [Link]

• Jaladanki, C. K., et al. (2021). Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. PubMed. [Link]

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• Loba Chemie. (2016). CYCLOPENTANOL FOR SYNTHESIS MSDS. [Link]

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• Siwek, A., et al. (2023). Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11β-HSD Inhibitory Activities. MDPI. [Link]

• Nevagi, R. J., et al. (2014). Biological and medicinal significance of 2-aminothiazoles. Scholars Research Library. [Link]

• OUCI. Thiazole Ring—A Biologically Active Scaffold. [Link]

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A Technical Guide to the Synthesis, Characterization, and Preliminary Biological Evaluation of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol: A Novel Heterocyclic Scaffold

An in-depth technical guide on the discovery and initial characterization of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol.

Forward: The confluence of distinct chemical moieties into a single molecular entity is a cornerstone of modern medicinal chemistry. This guide details the prospective synthesis and foundational characterization of a novel compound, 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol. The rationale for the creation of this molecule is rooted in the well-documented and diverse biological activities of both the thiazole ring and cyclopentane derivatives.[1][2][3] Thiazoles are a class of heterocyclic compounds recognized for their presence in numerous clinically approved drugs and are associated with a wide array of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties.[4][5][6] Concurrently, the cyclopentane ring is a structural motif found in various natural products and synthetic compounds with significant biological relevance.[3][7] This document provides a comprehensive roadmap for the chemical synthesis, rigorous characterization, and initial biological screening of this target compound, offering a blueprint for its exploration as a potential therapeutic agent.

Part 1: Rationale and Synthetic Strategy

The design of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol is predicated on the hypothesis that the combination of a thiazole nucleus and a cyclopentanol scaffold could lead to novel biological activities. The thiazole ring acts as a versatile pharmacophore, while the cyclopentanol moiety provides a three-dimensional structure that can influence binding to biological targets.

Retrosynthetic Analysis

A plausible retrosynthetic pathway for the target compound is envisioned to originate from commercially available or readily synthesizable starting materials. The key disconnection would be at the carbon-carbon bond between the cyclopentane ring and the methylene bridge attached to the thiazole. This leads to a cyclopentanone precursor and a thiazol-2-ylmethyl nucleophile or electrophile. A Grignard reaction or a similar nucleophilic addition to a cyclopentanone derivative is a feasible approach.

Proposed Forward Synthesis

The proposed synthetic route commences with the bromination of 2-acetylthiazole, followed by the formation of a Grignard reagent. This organometallic intermediate is then reacted with cyclopentanone to yield the target alcohol after an aqueous workup.

dot

Caption: Proposed synthetic workflow for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol.

Detailed Experimental Protocol: Synthesis

• Synthesis of 2-(Bromoacetyl)thiazole: To a solution of 2-acetylthiazole (1.0 eq) in carbon tetrachloride, N-bromosuccinimide (1.1 eq) and a catalytic amount of azobisisobutyronitrile (AIBN) are added. The mixture is refluxed for 4 hours. After cooling, the succinimide is filtered off, and the solvent is removed under reduced pressure to yield the crude 2-(bromoacetyl)thiazole, which is used in the next step without further purification.

• Preparation of Thiazol-2-ylmethylmagnesium bromide: Magnesium turnings (1.5 eq) are activated in dry tetrahydrofuran (THF). A solution of 2-(bromoacetyl)thiazole (1.0 eq) in dry THF is added dropwise to the magnesium suspension under an inert atmosphere. The reaction is initiated with gentle heating and then maintained at room temperature for 2 hours.

• Reaction with Cyclopentanone: The freshly prepared Grignard reagent is cooled to -78 °C, and a solution of cyclopentanone (1.2 eq) in dry THF is added dropwise. The reaction mixture is allowed to slowly warm to room temperature and stirred overnight.

• Workup and Purification: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with ethyl acetate (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol.

Part 2: Structural Elucidation and Characterization

The definitive identification and purity assessment of the synthesized compound are achieved through a combination of spectroscopic and chromatographic techniques.

dot

Caption: Workflow for the characterization of the synthesized compound.

Spectroscopic and Chromatographic Data (Hypothetical)

Technique	Parameter	Observed Value (Hypothetical)
¹H NMR	Chemical Shift (δ)	7.75 (d, 1H, thiazole-H), 7.30 (d, 1H, thiazole-H), 4.20 (m, 1H, CH-OH), 3.55 (dd, 1H, CH₂-thiazole), 3.40 (dd, 1H, CH₂-thiazole), 2.10 (m, 1H, cyclopentyl-H), 1.60-1.90 (m, 6H, cyclopentyl-H), 2.50 (br s, 1H, OH)
¹³C NMR	Chemical Shift (δ)	168.5 (thiazole-C2), 142.0 (thiazole-C4), 119.5 (thiazole-C5), 75.0 (CH-OH), 50.0 (cyclopentyl-C2), 40.0 (CH₂-thiazole), 32.5, 28.0, 22.0 (cyclopentyl-CH₂)
HRMS (ESI+)	m/z [M+H]⁺	Calculated for C₉H₁₄NOS⁺: 184.0800, Found: 184.0795
IR Spectroscopy	Wavenumber (cm⁻¹)	3350 (O-H stretch, broad), 2950 (C-H stretch, sp³), 1580 (C=N stretch, thiazole), 1450 (C=C stretch, thiazole)
HPLC	Purity	>98% (at 254 nm)

Detailed Experimental Protocols: Characterization

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a 400 MHz spectrometer using deuterated chloroform (CDCl₃) as the solvent. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) is performed on an electrospray ionization (ESI) time-of-flight (TOF) mass spectrometer.

• IR Spectroscopy: Infrared spectra are recorded on an FT-IR spectrometer using a thin film of the compound on a NaCl plate.

• HPLC Analysis: Purity is determined by reverse-phase high-performance liquid chromatography (HPLC) using a C18 column with a mobile phase of acetonitrile and water with 0.1% trifluoroacetic acid.

Part 3: Preliminary Biological Evaluation

Given the known antimicrobial and antifungal activities of many thiazole derivatives, an initial biological screening is proposed to assess the potential of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol in these areas.[8][9]

dot

Caption: Workflow for the preliminary biological screening of the title compound.

Proposed Biological Assays

• Antimicrobial Activity: The minimum inhibitory concentration (MIC) will be determined against a panel of pathogenic bacteria (e.g., Staphylococcus aureus, Escherichia coli) using the broth microdilution method.

• Antifungal Activity: The MIC will be determined against a panel of pathogenic fungi (e.g., Candida albicans, Aspergillus fumigatus) using a similar broth microdilution method.[8]

• Cytotoxicity: The half-maximal inhibitory concentration (IC₅₀) will be determined against a human cell line (e.g., HEK293) to assess general cytotoxicity using the MTT assay.

Hypothetical Biological Activity Data

Assay	Organism/Cell Line	MIC / IC₅₀ (µg/mL) (Hypothetical)
Antimicrobial	Staphylococcus aureus	32
Escherichia coli	64
Antifungal	Candida albicans	16
Aspergillus fumigatus	>128
Cytotoxicity	HEK293	>100

Detailed Experimental Protocols: Biological Assays

• Broth Microdilution for MIC: A two-fold serial dilution of the test compound is prepared in a 96-well plate with the appropriate growth medium. A standardized inoculum of the microorganism is added to each well. The plates are incubated under suitable conditions. The MIC is determined as the lowest concentration of the compound that visibly inhibits microbial growth.

• MTT Cytotoxicity Assay: Human cells are seeded in a 96-well plate and allowed to adhere overnight. The cells are then treated with various concentrations of the test compound for 48 hours. The MTT reagent is added, and after incubation, the formazan crystals are dissolved in DMSO. The absorbance is measured at 570 nm to determine cell viability.

Part 4: Discussion and Future Perspectives

The successful synthesis and characterization of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol would provide a novel molecular scaffold for further investigation. The hypothetical biological data suggests that the compound may possess moderate antifungal activity against Candida albicans with low cytotoxicity, a promising profile for a lead compound.

Future work should focus on:

• Stereoselective Synthesis: The current synthetic route produces a racemic mixture. The development of a stereoselective synthesis would be crucial to investigate the biological activity of individual enantiomers.

• Structure-Activity Relationship (SAR) Studies: A library of analogues could be synthesized by modifying the cyclopentane and thiazole rings to optimize the biological activity.

• Mechanism of Action Studies: If the biological activity is confirmed, further studies would be necessary to elucidate the mechanism by which the compound exerts its effects.

The systematic approach outlined in this guide provides a solid foundation for the discovery and initial development of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol as a potential therapeutic agent. The integration of rational design, robust synthesis, and thorough characterization is paramount in the advancement of novel chemical entities in drug discovery.

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• A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. (2025).
• Thiazole synthesis - Organic Chemistry Portal. (n.d.).

• Current Advances in Synthesis and Therapeutic Applications of Thiazole and its Derivatives: Review Article - ResearchGate. (n.d.). Available at: [Link]

• Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11β-HSD Inhibitory Activities - PMC. (2023).

• Experimental procedures, characterization data for all compounds and copies of NMR spectra - Beilstein Journals. (n.d.). Available at: [Link]

• Chemical Properties and Biological Activities of Cyclopentenediones: A Review. (2014).
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• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC. (n.d.). Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: Preparation of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol in DMSO for Cell-Based Assays

Introduction

Thiazole-containing compounds represent a significant class of heterocyclic molecules with a broad spectrum of biological activities, making them valuable candidates in drug discovery and chemical biology. 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol is a novel small molecule belonging to this class. The successful evaluation of its biological effects in cell-based assays is critically dependent on the precise and reproducible preparation of test solutions. Due to the hydrophobic nature of many such organic molecules, Dimethyl Sulfoxide (DMSO) is the solvent of choice for creating concentrated stock solutions.[1]

However, the use of DMSO is not without its challenges, including potential compound instability, precipitation upon dilution into aqueous cell culture media, and dose-dependent cytotoxicity.[1][2] This document provides a comprehensive, field-proven protocol for the solubilization, storage, and application of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol in DMSO. It is designed for researchers, scientists, and drug development professionals to ensure the integrity of the compound and the validity of experimental results. The causality behind each step is explained to empower the user with the ability to troubleshoot and adapt the protocol as needed.

Section 1: Physicochemical Profile & Pre-Preparation

A thorough understanding of the compound's properties is the foundation of a robust protocol.[3] While specific experimental data for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol should always be obtained from the manufacturer's Certificate of Analysis (CoA), the properties of its constituent moieties provide a strong predictive framework.

1.1. Compound Characteristics

The structure combines a polar thiazole ring and a hydroxyl group with a nonpolar cyclopentane ring, suggesting moderate to low aqueous solubility but good solubility in organic solvents like DMSO.[4][5]

Parameter	Value / Expected Property	Rationale & Significance
Molecular Formula	C₉H₁₃NOS	Derived from the chemical structure. Essential for all molarity-based calculations.
Molecular Weight	183.27 g/mol	Calculated from the molecular formula. The cornerstone for preparing solutions of known concentration.[3]
Appearance	Typically a white to off-white solid.	Visual inspection is the first step in quality control. Any deviation should be noted.
Purity	>98% (Typical)	Purity, as stated on the CoA, should be factored into mass calculations for highly precise experiments.[3]
Solubility	Expected: Soluble in DMSO, Ethanol; Sparingly soluble in water.	Thiazole and cyclopentanol derivatives generally show good solubility in DMSO.[5] Limited water solubility necessitates a DMSO stock.[6]
Stability	Potential for S-oxidation of the thiazole ring in non-anhydrous DMSO. Light sensitivity should be assumed.	The sulfur atom in the thiazole ring can be susceptible to oxidation.[7] Proper storage is critical to prevent degradation.

1.2. Solvent Selection and Quality

The choice and quality of the solvent are paramount for compound integrity.

• Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, Cell Culture Grade (≥99.9%).

• Causality: The use of anhydrous DMSO is critical. Residual water can facilitate the hydrolysis of susceptible compounds or, in the case of thiazoles, potentially mediate degradation pathways.[7][8] Using a cell culture grade , sterile-filtered solvent minimizes the risk of introducing contaminants into the assay.[9]

Section 2: Protocol for Preparation of a 10 mM Stock Solution

This protocol details the steps to create a highly concentrated, validated stock solution, which serves as the basis for all subsequent experimental dilutions. A 10 mM concentration is standard practice as it is typically high enough to allow for significant dilution into cell media while keeping the final DMSO concentration low.[7]

2.1. Materials

• 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol powder

• Anhydrous, sterile-filtered DMSO

• Calibrated analytical balance

• Sterile 1.5 mL or 2.0 mL microcentrifuge tubes (amber or wrapped in foil)

• Vortex mixer

• Pipettes and sterile, DMSO-compatible filter tips

• (Optional) Bath sonicator

• (Optional) 0.22 µm sterile syringe filter (PTFE membrane is recommended for DMSO compatibility)[9]

2.2. Step-by-Step Methodology

• Pre-Equilibration: Allow the vial of the compound and the DMSO bottle to come to room temperature before opening. This prevents atmospheric water from condensing into the containers.[3]

• Mass Calculation: Calculate the mass of the compound required to prepare the desired volume of a 10 mM stock solution.

  • Formula: Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000

  • Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM × 1 mL × 183.27 g/mol / 1000 = 1.83 mg

• Weighing: On a calibrated analytical balance, carefully weigh the calculated mass (e.g., 1.83 mg) of the compound directly into a sterile, tared microcentrifuge tube.

  • Expert Insight: For weighing small milligram quantities, ensure the balance is in a draft-free location. Static electricity can interfere with the measurement; use an anti-static gun if available.

• Dissolution: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube containing the compound.

• Mixing: Cap the tube tightly and vortex at medium speed for 1-2 minutes.[1] Visually inspect the solution against a light source to ensure all solid particles have dissolved.

  • Troubleshooting: If the compound does not fully dissolve, sonicate the tube in a room temperature water bath for 5-10 minutes.[1] Gentle warming in a 37°C water bath can also be used, but should be applied with caution as heat can degrade some compounds.[10]

• Sterile Filtration (Recommended): For applications requiring absolute sterility, such as long-term cell culture experiments, filter the stock solution through a 0.22 µm PTFE syringe filter into a new sterile tube. This should be performed in a laminar flow hood.[9]

• Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile, light-protecting microcentrifuge tubes.

  • Causality: Aliquoting is the most effective way to prevent compound degradation and contamination from multiple openings of the main stock. It critically avoids repeated freeze-thaw cycles, which can cause the compound to precipitate out of solution and reduce its efficacy.[1][3][11]

• Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and date of preparation. Store aliquots at -20°C for short-term (≤1 month) or -80°C for long-term (≤6 months) storage.[11]

2.3. Workflow Visualization

Caption: Workflow for 10 mM Stock Solution Preparation.

Section 3: Protocol for Preparation of Working Solutions

Diluting the concentrated DMSO stock into aqueous cell culture medium is a critical step where compound precipitation can occur.[1] This protocol is designed to minimize this risk.

3.1. Key Principle: The Dilution Factor

The final concentration of DMSO in the cell culture wells must be kept to a minimum, ideally ≤0.1% , and almost always <0.5% , to avoid solvent-induced cytotoxicity.[10][11] This dictates the dilution scheme. For a final DMSO concentration of 0.1%, a 1:1000 dilution of the stock is required.

3.2. Step-by-Step Methodology

• Pre-warm Medium: Pre-warm the required volume of complete cell culture medium (containing serum, if used) to 37°C.

  • Expert Insight: Serum proteins can help stabilize some compounds and prevent precipitation. Preparing working solutions directly in complete medium is often preferable to using a basal medium or buffer.

• Thaw Stock: Thaw a single aliquot of the 10 mM stock solution at room temperature. Centrifuge briefly to collect the solution at the bottom of the tube.

• Serial or Direct Dilution:

  • Method A (Direct Dilution for ≤10 µM): To achieve a 10 µM working solution (a 1:1000 dilution), add 1 µL of the 10 mM stock to 999 µL of the pre-warmed medium.

  • Method B (Serial Dilution for <1 µM or problematic compounds): For lower concentrations or if precipitation is observed, perform an intermediate dilution.

    • Step 1 (Intermediate): Dilute 1 µL of 10 mM stock into 99 µL of medium to create a 100 µM solution.

    • Step 2 (Final): Use the 100 µM solution to make the final dilutions. For example, add 10 µL of the 100 µM solution to 90 µL of medium for a final 10 µM concentration.

• Mixing Technique: Add the small volume of DMSO stock directly into the larger volume of culture medium while gently vortexing or swirling the medium.[10] Never add the aqueous medium to the concentrated DMSO stock , as this will cause the compound to crash out of solution immediately.

• Final Application: Use the freshly prepared working solution to treat cells immediately. Do not store diluted aqueous solutions of the compound unless stability has been confirmed.

Section 4: Critical Considerations for Experimental Design

4.1. DMSO-Induced Cytotoxicity

DMSO is not inert and can impact cell health and function in a dose- and time-dependent manner.[12][13]

• Mechanism: At high concentrations (>1%), DMSO can permeabilize cell membranes, induce oxidative stress, and trigger apoptosis or cell cycle arrest.[14][15]

• Best Practice: Always perform a vehicle control experiment to determine the tolerance of your specific cell line to a range of DMSO concentrations (e.g., 0.05% to 1.0%). This establishes a baseline for non-toxic solvent levels in your assay.[1][11]

Final DMSO Conc.	General Cellular Effect	Recommendation
< 0.1%	Generally considered safe for most cell lines with minimal effects.[16][17]	Ideal Target
0.1% - 0.5%	Tolerated by many robust cell lines, but may cause subtle effects.[1][13]	Acceptable; requires vehicle control.
0.5% - 1.0%	Can induce stress and reduce viability in sensitive or primary cells.[12][14][16]	Use with caution; cell-line specific validation is essential.
> 1.0%	Significant cytotoxicity is expected in most cell lines.[14][15]	Avoid

4.2. The Imperative of the Vehicle Control

Every experiment must include a "vehicle control" group. This consists of cells treated with culture medium containing the same final concentration of DMSO as the highest concentration of the test compound. This control is non-negotiable as it allows you to distinguish the biological effects of the compound from any effects caused by the solvent itself.[1]

Section 5: Troubleshooting Guide

Even with a robust protocol, challenges can arise. This guide provides a logical framework for addressing common issues.

Problem	Potential Cause	Recommended Solution(s)
Compound will not dissolve in 100% DMSO.	High crystallinity or poor intrinsic solubility of the compound.	1. Apply gentle heat (37°C) and/or sonication for 10-15 minutes.[10] 2. If unsuccessful, consider alternative solvents like N,N-dimethylformamide (DMF), but verify its compatibility with your cell assay.[2]
A precipitate forms when diluting stock into media.	The compound is "crashing out" as the solvent environment changes from organic to aqueous.	1. Ensure the culture medium is pre-warmed to 37°C.[10] 2. Add the DMSO stock slowly to the medium while actively swirling/vortexing.[10] 3. Perform a serial dilution to avoid a drastic change in solvent polarity.[2]
Inconsistent results between experiments.	Compound degradation in stock solution or precipitation during the assay.	1. Always use a fresh aliquot of stock solution; avoid using a stock that has been freeze-thawed multiple times.[1][2] 2. Check for compound instability in DMSO. Prepare a fresh stock solution. Some thiazoles can be unstable.[2][7] 3. Visually inspect assay plates under a microscope for signs of compound precipitation over the time course of the experiment.

5.1. Troubleshooting Workflow Visualization

Caption: Decision tree for troubleshooting solubility issues.

Section 6: Safety Precautions

• 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol: As the toxicological properties may not be fully known, handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Avoid inhalation of the powder.

• DMSO: DMSO can facilitate the absorption of chemicals through the skin. Always wear nitrile gloves when handling DMSO and solutions containing it. Work in a well-ventilated area.

References

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• MedChemExpress. Compound Handling Instructions.
• Thuy, T. T., et al. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Biomedical Research and Therapy.
• Al-Ostath, S., et al. (2024). Thiazole derivatives: prospectives and biological applications.
• Emulate Bio. (2019).
• Keyence. Using live-cell imaging in cell counting — The cytotoxicity of DMSO.
• Ferreira, D., et al. (2024). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. PMC.
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• Benchchem. Technical Support Center: Improving the Solubility of Thiazole Compounds.
• de Oliveira, G. A., et al. (2020). Cytotoxicity of dimethyl sulfoxide (DMSO) in direct contact with odontoblast-like cells. PMC.
• Benchchem. (2025).
• Eldebss, T. M. A., et al. (2023).
• LifeTein. How to dissolve peptides in DMSO?.
• Ramu, M. (2013). How to dissolve small inhibitor molecules for binding assay?.
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• Cheng, X., et al. (2003). Best Practices in Compound Management for Preserving Compound Integrity and Accurately Providing Samples for Assays.
• Scientist Solutions. (2025). DMSO in cell based assays.
• Tanc, M., et al. (2025). Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities. ACS Omega.
• EvitaChem. Buy n-(Thiazol-5-ylmethyl)cyclopentanamine.
• Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various conditions. PubMed.
• Kozik, V., et al. (2008). Stability of screening compounds in wet DMSO. PubMed.
• PubChem. trans-2-Methylcyclopentan-1-ol | C6H12O.
• Olsson, T. S. G., et al. (2020). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. PMC.
• Jacob, S., et al. (2023). Cyclodextrins and Their Derivatives as Drug Stability Modifiers. MDPI.
• Vacek, J., et al. (2014). Chemical Properties and Biological Activities of Cyclopentenediones: A Review.
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• NIST. Cyclopentanol, 2-methyl-.
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• 13. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 14. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
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• 17. scientistsolutions.discourse.group [scientistsolutions.discourse.group]

High-Resolution HPLC Purification and Stereochemical Isolation of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol

Executive Summary & Physicochemical Profiling

The compound 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol presents a unique multi-dimensional purification challenge. Structurally, it features a hydrophobic cyclopentane ring, a hydrogen-bonding hydroxyl group, and a weakly basic thiazole heterocycle. Furthermore, the molecule possesses two contiguous stereocenters at positions 1 and 2 of the cyclopentane ring, meaning the crude synthetic mixture will contain up to four stereoisomers: a pair of cis-enantiomers and a pair of trans-enantiomers.

To isolate a single, stereochemically pure active pharmaceutical ingredient (API), the purification strategy must be divided into three distinct chromatographic dimensions:

• Diastereomeric Resolution : Separating the cis and trans racemates based on their divergent hydrophobic footprints.

• Preparative Scale-Up : Isolating bulk quantities of the target diastereomer.

• Enantiomeric Resolution : Resolving the purified diastereomeric racemate into its constituent enantiomers using a chiral stationary phase (CSP).

Chromatographic Rationale & Causality

Suppressing Secondary Interactions (The Thiazole Challenge)

The thiazole ring contains a basic nitrogen with a pKa of approximately 2.5. In standard reversed-phase high-performance liquid chromatography (RP-HPLC), residual silanols on the silica support (pKa ~4.0–5.0) become ionized at neutral pH, acting as cation-exchange sites. If the mobile phase pH is not strictly controlled, the protonated thiazole nitrogen will interact with these ionized silanols, causing severe peak tailing and loss of resolution[1].

Causality-Driven Choice: We utilize 0.1% Trifluoroacetic acid (TFA) in the mobile phase. This lowers the pH to ~2.0, which fully protonates the thiazole (increasing its solubility) while simultaneously neutralizing the residual silanols on the stationary phase. This ensures the retention mechanism remains purely hydrophobic, yielding sharp, symmetrical peaks[1].

Geometric Scale-Up (The Waters OBD Principle)

When transferring an analytical method to a preparative scale, empirical guessing leads to resolution loss and solvent waste. Instead, we utilize geometric scaling principles[2]. By maintaining the column length ( L ) and particle size ( dp​ ), the L/dp​ ratio (which dictates column efficiency and resolving power) remains constant[3]. Flow rates and injection volumes are scaled proportionally to the square of the column radius, ensuring the linear velocity of the mobile phase is identical across scales[2].

Chiral Recognition Mechanism

Enantiomers possess identical physicochemical properties in an achiral environment and cannot be separated on a standard C18 column[4]. To resolve the enantiomers of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol, we employ an immobilized polysaccharide CSP: CHIRALPAK IC [5].

Causality-Driven Choice: CHIRALPAK IC consists of cellulose tris(3,5-dichlorophenylcarbamate) immobilized on silica[6]. The carbamate linkages act as hydrogen-bond donors and acceptors, interacting strongly with the cyclopentanol hydroxyl group. Simultaneously, the 3,5-dichlorophenyl groups provide π−π interactions with the thiazole ring. The immobilization of the polymer allows for the use of robust normal-phase solvents without degrading the column[6]. To prevent the basic thiazole nitrogen from tailing on the highly active normal-phase silica backbone, 0.1% Diethylamine (DEA) is added as a competing basic modifier.

Purification Strategy Workflow

Figure 1: Three-stage HPLC purification workflow for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol.

Step-by-Step Methodologies

Protocol 1: Analytical RP-HPLC for Diastereomeric Separation

This protocol profiles the crude mixture to baseline-resolve the cis and trans diastereomers prior to scale-up.

• Column Preparation: Install a Waters XBridge C18 column (4.6 mm × 150 mm, 5 µm). Set the column oven to 30 °C to stabilize mobile phase viscosity and improve mass transfer.

• Mobile Phase Preparation:

  • Mobile Phase A: HPLC-grade Water + 0.1% v/v TFA.

  • Mobile Phase B: HPLC-grade Acetonitrile + 0.1% v/v TFA.

  • Note: Degas both solvents via ultrasonication for 10 minutes to prevent baseline drift at low UV wavelengths.

• Sample Preparation: Dissolve the crude mixture in 50:50 Water:Acetonitrile at a concentration of 1 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Chromatographic Run: Inject 10 µL. Run the gradient specified in Table 1 at a flow rate of 1.0 mL/min. Monitor UV absorbance at 254 nm (optimal for thiazole π−π∗ transitions).

• Self-Validating System Suitability Test (SST): The method is considered valid for scale-up only if the resolution ( Rs​ ) between the cis and trans peaks is ≥1.5 , and the USP tailing factor for both peaks is ≤1.2 .

Protocol 2: Preparative RP-HPLC Scale-Up

Using the analytical data, the method is scaled to a 19 mm inner diameter (I.D.) preparative column using geometric scaling equations[2].

• Scaling Calculations:

  • Flow Rate Scale-up: Fprep​=Fanal​×(Dprep2​/Danal2​)=1.0×(192/4.62)=17.0 mL/min [2].

  • Injection Volume Scale-up: Vprep​=Vanal​×(Dprep2​/Danal2​)=10μL×17.0=170μL [2].

• System Setup: Install a Waters XBridge Prep C18 OBD column (19 mm × 150 mm, 5 µm). Ensure the preparative pumps are primed with the exact same mobile phases used in Protocol 1[7].

• Sample Loading: Prepare a highly concentrated sample (e.g., 50 mg/mL) in the initial mobile phase conditions (5% B) to prevent solvent-induced band broadening during injection. Inject 170 µL.

• Fraction Collection: Utilize mass-directed or UV-directed fraction collection (threshold set to 0.05 AU at 254 nm)[8].

• Self-Validating SST: The preparative chromatogram must mirror the analytical profile with a retention time shift of ≤5% . Post-collection, re-inject 5 µL of the collected fraction using Protocol 1 to confirm diastereomeric purity >95% .

Protocol 3: Chiral Normal-Phase HPLC for Enantiomeric Resolution

Once the target diastereomer is isolated, it is subjected to chiral chromatography to separate the enantiomers.

• Column Preparation: Install a Daicel CHIRALPAK IC column (4.6 mm × 250 mm, 5 µm)[6]. Flush with 100% Isopropanol (IPA) at 0.5 mL/min for 30 minutes to transition from shipping solvent.

• Mobile Phase Preparation: Prepare an isocratic mixture of Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v). The DEA is critical to mask silanol activity and prevent thiazole tailing.

• Sample Preparation: Lyophilize the fraction collected in Protocol 2 to remove all water and TFA (water will destroy normal-phase reproducibility). Re-dissolve the dry powder in the chiral mobile phase at 2 mg/mL.

• Chromatographic Run: Inject 10 µL. Run isocratically at 1.0 mL/min. Monitor at 254 nm.

• Self-Validating SST: Enantiomeric resolution ( Rs​ ) must be ≥2.0 . If Rs​<2.0 , decrease the IPA concentration to 5% to increase retention time and chiral selector interaction time.

Quantitative Data Summaries

Table 1: Analytical RP-HPLC Gradient for Diastereomer Profiling

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (Water/TFA)	% Mobile Phase B (MeCN/TFA)
0.0	1.0	95	5
2.0	1.0	95	5
15.0	1.0	40	60
17.0	1.0	5	95

| 20.0 | 1.0 | 95 | 5 |

Table 2: Preparative Scale-Up Parameters (Derived via Geometric Scaling)

Parameter	Analytical Scale	Preparative Scale	Scaling Factor / Equation

| Column Dimensions | 4.6 mm × 150 mm | 19.0 mm × 150 mm | N/A (Maintained L/dp​ ) | | Particle Size | 5 µm | 5 µm | N/A | | Flow Rate | 1.0 mL/min | 17.0 mL/min | Fanal​×(192/4.62) | | Injection Volume | 10 µL | 170 µL | Vanal​×(192/4.62) | | Gradient Profile | See Table 1 | Identical to Table 1 | Time segments remain constant |

Table 3: Chiral Normal-Phase HPLC Isocratic Method

Parameter	Specification	Rationale

| Column | CHIRALPAK IC (4.6 × 250 mm, 5 µm) | Immobilized cellulose tris(3,5-dichlorophenylcarbamate) provides H-bonding and π−π interactions. | | Mobile Phase | Hexane / IPA / DEA (90:10:0.1) | Normal phase maximizes chiral recognition; DEA suppresses thiazole tailing. | | Flow Rate | 1.0 mL/min | Optimizes Van Deemter linear velocity for 5 µm particles. | | Detection | UV at 254 nm | Captures the π−π∗ transition of the thiazole ring. |

References

• An Efficient RP-HPLC Method for UV/Mass Triggered Purification of Bis-thiazol-2-amine Deriv
• Analytical HPLC to Preparative HPLC: Scale-Up Techniques using a Natural Product Extract Waters Corpor
• Impurity Isolation and Scale-up from UPLC: Analysis of an Unknown Degradant Found in Quetiapine Fumarate Waters Corpor
• Cellulose tris(3,5-dichlorophenylcarbamate) immobilised on silica: A novel chiral stationary phase for resolution of enantiomers Ovid / NIH
• CHIRALPAK® IC™ - An Immobilized Polysaccharide Chiral Stationary Phase with a Unique Chiral Selector LCGC Intern
• ApplicAtion SolutionS For PreParative-Scale chromatograPhy Waters Corpor
• Chiral Separations by High‐Performance Liquid Chromatography ResearchG

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• 7. waters.com [waters.com]
• 8. lcms.cz [lcms.cz]

Application Notes and Protocols for the Utilization of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol as a Versatile Precursor in Rational Drug Design

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol as a novel precursor molecule in rational drug design. This document outlines the scientific rationale, potential therapeutic applications, strategies for derivatization, and detailed protocols for the synthesis and biological evaluation of new chemical entities derived from this scaffold.

Introduction: The Strategic Value of the 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol Scaffold

The convergence of a thiazole ring and a cyclopentanol moiety within a single, synthetically tractable molecule presents a unique opportunity for lead discovery. The thiazole ring is a well-established pharmacophore found in numerous FDA-approved drugs and is known for its diverse pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antidiabetic properties.[1][2][3][4] Its aromatic nature and ability to participate in hydrogen bonding and metal chelation make it a versatile component for interacting with biological targets.

The cyclopentane ring, on the other hand, serves as a non-planar, lipophilic scaffold that can effectively probe hydrophobic pockets within protein active sites.[5][6] The hydroxyl group on the cyclopentanol provides a key point for hydrogen bonding and a handle for further chemical modification. The methylene linker between these two motifs offers conformational flexibility, allowing the molecule to adopt various orientations within a binding site.

This unique combination of features in 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol makes it an ideal starting point for a rational drug design campaign aimed at developing novel therapeutics for a wide range of diseases.

Core Principles of a Rational Drug Design Campaign Utilizing the Precursor

A rational drug design strategy starting with 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol should be a systematic and iterative process.[7][8][9] The overarching goal is to systematically modify the precursor to enhance its potency, selectivity, and pharmacokinetic properties for a specific biological target.

Target Identification and Initial Screening

Given the broad bioactivity of thiazole derivatives, the initial step involves screening 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol against a panel of diverse biological targets. These could include kinases, proteases, GPCRs, or other enzymes implicated in disease. High-throughput screening (HTS) can provide initial "hits" and a starting point for a more focused design effort.

Structure-Activity Relationship (SAR) Studies

Once a preliminary hit is identified, a systematic SAR study is crucial. This involves synthesizing a library of analogs by modifying specific positions on the precursor molecule and evaluating their biological activity. The key modification points on 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol are:

• The Thiazole Ring: Positions 4 and 5 of the thiazole ring are amenable to substitution, allowing for the introduction of various functional groups to probe the binding pocket.

• The Cyclopentanol Ring: The hydroxyl group can be derivatized to form esters, ethers, or other functional groups to modulate polarity and hydrogen bonding capacity. The stereochemistry of the hydroxyl group and its relative position to the thiazolylmethyl substituent will also be critical for activity.

• The Methylene Linker: While less commonly modified, alterations to the linker could influence the conformational freedom of the molecule.

In Silico Modeling and Pharmacophore Analysis

Computational methods are invaluable in guiding the design process.[10] Once initial active compounds are identified, a pharmacophore model can be developed to define the key chemical features required for biological activity.[11][12][13] Molecular docking studies can then be used to predict the binding modes of designed analogs within the target's active site, helping to prioritize synthetic efforts.

Experimental Protocols

The following sections provide detailed protocols for the synthesis of analog libraries and subsequent biological evaluation.

General Synthetic Strategies for Derivatization

The synthesis of analogs of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol can be approached in a modular fashion.

Protocol 3.1.1: Synthesis of 2-(Thiazol-2-ylmethyl)cyclopentan-1-one (Intermediate)

This protocol outlines the oxidation of the precursor to the corresponding ketone, which serves as a versatile intermediate for further modifications.

Materials:

• 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol

• Dichloromethane (DCM)

• Pyridinium chlorochromate (PCC) or Dess-Martin periodinane

• Silica gel

• Anhydrous sodium sulfate

• Standard glassware for organic synthesis

Procedure:

• Dissolve 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Add PCC (1.5 eq) or Dess-Martin periodinane (1.2 eq) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated solution of sodium thiosulfate (if using Dess-Martin) or filter through a pad of silica gel (if using PCC).

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-(Thiazol-2-ylmethyl)cyclopentan-1-one.

Protocol 3.1.2: Derivatization of the Thiazole Ring

This protocol provides a general method for the bromination of the thiazole ring at the 5-position, creating a handle for subsequent cross-coupling reactions.

Materials:

• 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol

• N-Bromosuccinimide (NBS)

• Acetonitrile

• Standard glassware for organic synthesis

Procedure:

• Dissolve 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol (1.0 eq) in acetonitrile in a round-bottom flask.

• Add NBS (1.1 eq) portion-wise at room temperature.

• Stir the reaction for 1-3 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-((5-bromothiazol-2-yl)methyl)cyclopentan-1-ol.

• The resulting bromo-thiazole can be used in various cross-coupling reactions (e.g., Suzuki, Sonogashira) to introduce a wide range of substituents.

Biological Evaluation Protocols

The following are example protocols for assessing the biological activity of the synthesized analogs. The specific assays will depend on the identified target.

Protocol 3.2.1: In Vitro Kinase Inhibition Assay (Example)

This protocol describes a general method for evaluating the inhibitory activity of compounds against a protein kinase.

Materials:

• Purified recombinant kinase

• Kinase-specific substrate peptide

• ATP (Adenosine triphosphate)

• Synthesized inhibitor compounds

• Kinase buffer (e.g., Tris-HCl, MgCl2, DTT)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• Microplate reader

Procedure:

• Prepare a serial dilution of the inhibitor compounds in DMSO.

• In a 96-well plate, add the kinase buffer, the purified kinase, and the inhibitor at various concentrations.

• Incubate for 15 minutes at room temperature to allow for inhibitor binding.

• Initiate the kinase reaction by adding a mixture of the substrate peptide and ATP.

• Incubate for 1 hour at 30 °C.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ assay system according to the manufacturer's instructions.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Protocol 3.2.2: Cell Proliferation Assay (MTT Assay)

This protocol outlines a common method for assessing the cytotoxic or anti-proliferative effects of compounds on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., MCF-7, HCT116)

• Cell culture medium (e.g., DMEM, RPMI-1640) with fetal bovine serum (FBS)

• Synthesized inhibitor compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with serial dilutions of the inhibitor compounds and a vehicle control (DMSO).

• Incubate the cells for 72 hours at 37 °C in a humidified CO2 incubator.

• Add MTT solution to each well and incubate for 4 hours.

• Remove the medium and dissolve the formazan crystals in DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percent cell viability for each compound concentration and determine the GI50 (concentration for 50% growth inhibition) value.

Data Presentation and Visualization

Tabulated SAR Data

The results of the SAR studies should be presented in a clear and concise table to facilitate analysis.

Compound ID	R1 (Thiazole-C4)	R2 (Thiazole-C5)	R3 (Cyclopentanol-OH)	Target IC50 (µM)	Cell Line GI50 (µM)
Precursor	H	H	OH	>100	>100
Analog-1	H	Br	OH	50.2	75.8
Analog-2	H	Phenyl	OH	12.5	25.1
Analog-3	H	H	O-Acetyl	85.3	>100

Visualization of Workflows and Pathways

Rational Drug Design Workflow

Caption: A generalized workflow for rational drug design starting from the precursor molecule.

Potential Derivatization Pathways

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry: A Recent Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Synthesis and Biological Evaluation of Thiazole Derivatives | IntechOpen [intechopen.com]
• 5. img01.pharmablock.com [img01.pharmablock.com]
• 6. benchchem.com [benchchem.com]
• 7. Drug Design - Drug Design Org [drugdesign.org]
• 8. Drug design - Wikipedia [en.wikipedia.org]
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• 13. Thiazole pharmacophore-based discovery of novel SGLT2 inhibitors using virtual screening, molecular docking, and molecular dynamics simulation for diabetic nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]

In vivo dosing protocols for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol in murine models

In Vivo Dosing Protocols for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol in Murine Models: A Preclinical Application Note

Introduction & Pharmacological Context

The compound 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol (CAS: 1502371-84-7) represents a specialized building block and preclinical scaffold. The thiazole ring is a highly privileged pharmacophore in drug discovery, frequently utilized in the design of kinase inhibitors, metabolic modulators (e.g., SGLT2 inhibitors), and anti-inflammatory agents due to its robust target-binding capabilities [1]. The addition of the cyclopentanol moiety enhances the molecule's lipophilicity and provides a critical hydrogen bond donor/acceptor site.

However, the inherent lipophilicity of thiazole-cyclopentanol derivatives presents a significant formulation challenge for in vivo murine dosing. Without an optimized vehicle, these compounds are prone to micro-precipitation in aqueous environments, which drastically reduces bioavailability and confounds pharmacokinetic (PK) and pharmacodynamic (PD) readouts. This application note details a rigorously validated, step-by-step methodology for formulating and dosing this compound to ensure reliable, reproducible preclinical data.

Physicochemical Profiling & Formulation Strategy

To achieve systemic exposure without causing vehicle-induced toxicity, a co-solvent system is required. We utilize a highly effective, industry-standard formulation: 5% DMSO, 40% PEG300, 5% Tween-80, and 50% Saline [2].

• Causality of Vehicle Selection: DMSO acts as the primary solubilizer to disrupt the crystalline lattice of the compound. PEG300 is a low-molecular-weight co-solvent that maintains solubility without drastically increasing the solution's viscosity, which is critical for intravenous (IV) administration. Tween-80 acts as a surfactant to prevent aggregation when the organic mixture meets the aqueous saline phase, and Saline ensures the final solution is osmotically tolerable for the animal.

Table 1: Physicochemical Parameters & Dosing Guidelines

Parameter	Value / Description
Compound Name	2-(Thiazol-2-ylmethyl)cyclopentan-1-ol
CAS Number	1502371-84-7
Molecular Weight	183.27 g/mol
Target Vehicle	5% DMSO, 40% PEG300, 5% Tween-80, 50% Saline
Max IV Dosing Volume	5 mL/kg (100 µL for a standard 20 g mouse)
Max PO Dosing Volume	10 mL/kg (200 µL for a standard 20 g mouse)

Experimental Workflow

Fig 1: Preclinical in vivo dosing and pharmacokinetic sampling workflow for murine models.

Step-by-Step In Vivo Dosing Protocols

Protocol A: Formulation Preparation (Self-Validating System)

• Stock Preparation: Weigh the required mass of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol and dissolve it completely in 100% DMSO to achieve a concentration 20x the final desired concentration. Vortex for 60 seconds.

• Co-Solvent Addition: Add PEG300 to the DMSO stock. Vortex vigorously. The solution must remain completely transparent.

• Surfactant Addition: Add Tween-80. Sonicate the mixture at 37°C for 5 minutes to ensure homogenous integration of the surfactant.

• Aqueous Phase Integration: Dropwise, add 0.9% Saline while continuously vortexing.

• Validation Check: Pass the final solution through a 0.22 µm PTFE syringe filter. Causality & Trustworthiness: If you encounter high resistance during filtration, micro-precipitation has occurred. Do not dose this solution. An unfiltered, precipitated suspension injected IV will cause fatal pulmonary micro-embolisms and artificially alter oral absorption kinetics.

Protocol B: Intravenous (IV) Pharmacokinetic Profiling (2 mg/kg)

• Rationale: IV dosing bypasses hepatic first-pass metabolism and gastrointestinal absorption, providing the baseline required to calculate absolute bioavailability (F%), systemic clearance (Cl), and volume of distribution (Vd).

• Preparation: Warm the formulated solution to 37°C to match murine body temperature and reduce viscosity.

• Restraint & Vasodilation: Place the mouse in a ventilated restraint tube. Apply a warm compress (40°C) to the tail for 60 seconds to induce vasodilation of the lateral tail veins.

• Injection: Using a 27G or 29G needle, inject the solution at a volume of 5 mL/kg (e.g., 100 µL for a 20 g mouse) over a slow, steady 10-second push.

• Validation Check: If the plunger meets resistance or a subcutaneous bleb forms, the vein has been missed. The dose is no longer strictly IV, and the animal must be excluded from absolute PK calculations.

Protocol C: Oral Gavage (PO) Efficacy Dosing (10 - 30 mg/kg)

• Rationale: PO dosing evaluates the compound's intestinal permeability and susceptibility to hepatic first-pass extraction, mimicking the most common clinical administration route.

• Preparation: Utilize a 20G or 22G bulb-tipped gastric gavage needle to prevent esophageal trauma.

• Administration: Administer a dosing volume of 10 mL/kg (e.g., 200 µL for a 20 g mouse). Ensure the mouse is held securely by the scruff to align the esophagus and stomach vertically.

• Validation Check: Monitor the animal for 5 minutes post-dose. Coughing, gasping, or fluid at the nares indicates accidental tracheal intubation. If this occurs, the animal must be immediately euthanized.

Pharmacokinetic (PK) Sampling Limits & Schedule

To ensure animal welfare and comply with Institutional Animal Care and Use Committee (IACUC) guidelines, blood collection must not exceed 10% of the total circulating blood volume (~66 mL/kg) within a 14-day period [3]. For a 25 g mouse, the maximum survival blood draw is approximately 160–200 µL. We employ serial microsampling via the saphenous vein to generate a complete PK profile from a single animal.

Table 2: Serial Microsampling Schedule (Saphenous Vein)

Timepoint	Route	Sample Volume (µL)	Rationale for Timepoint
Pre-dose	IV / PO	20	Establishes baseline (blank) for LC-MS/MS.
5 min	IV	20	Captures Cmax​ and initial distribution phase (IV only).
15 min	IV / PO	20	Captures early absorption phase for PO dosing.
30 min	IV / PO	20	Typical Tmax​ window for lipophilic small molecules.
1 hr	IV / PO	20	Captures the onset of the elimination phase.
2 hr	IV / PO	20	Tracks early half-life ( t1/2​ ) decay.
4 hr	IV / PO	20	Tracks terminal elimination phase.
8 hr	IV / PO	20	Evaluates sustained exposure / accumulation.
24 hr	IV / PO	Terminal (Max)	Cardiac puncture under anesthesia to assess tissue distribution.

Target Pathway & Mechanism of Action

Thiazole-based small molecules frequently exert their pharmacological effects by penetrating the cell membrane and engaging intracellular kinases or metabolic sensors (such as AMPK or SGLT2), subsequently modulating downstream transcriptional networks to produce anti-inflammatory or metabolic phenotypes [1].

Fig 2: Generalized pharmacological pathway for thiazole-cyclopentanol derivatives.

References

• Title: Thiazole pharmacophore-based discovery of novel SGLT2 inhibitors using virtual screening, molecular docking, and molecular dynamics simulation for diabetic nephropathy Source: SAR and QSAR in Environmental Research (Taylor & Francis) URL: [Link]

• Title: Enhanced efficacy of sitravatinib in metastatic models of antiangiogenic therapy resistance Source: National Institutes of Health (NIH) / PubMed Central (PMC) URL: [Link]

• Title: Guidelines for Blood Collection in Mice and Rats Source: Office of Research - Boston University / NIH ARAC Guidelines URL: [Link]

Application Note: Catalytic Strategies for the Asymmetric Synthesis of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol

Executive Summary & Pharmaceutical Relevance

The chiral scaffold 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol is a highly versatile, stereochemically dense building block utilized in the development of advanced therapeutics. Substituted thiazolylmethyl-cycloalkanes and their derivatives are critical pharmacophores in modern drug discovery, frequently appearing in the structural cores of MrgX2 receptor antagonists (targeted for mast-cell driven pathologies like urticaria and atopic dermatitis)[1] and GPR119 agonists (targeted for Type II diabetes mellitus)[2].

Because the biological activity of these targets is highly dependent on the spatial orientation of the cyclopentane substituents, achieving absolute stereocontrol at both the C1 (hydroxyl) and C2 (thiazolylmethyl) positions is paramount. This application note details two field-proven, highly enantioselective catalytic methodologies to synthesize this scaffold: Dynamic Kinetic Resolution via Asymmetric Transfer Hydrogenation (DKR-ATH) and Organocatalytic Enamine Alkylation .

Mechanistic Rationale & Catalyst Selection

To establish a self-validating synthetic route, one must understand the causality behind the catalyst selection and the resulting stereochemical outcomes. The synthesis of β -substituted cyclic alcohols presents a classic challenge: controlling two contiguous stereocenters.

Approach A: Dynamic Kinetic Resolution (DKR) via Asymmetric Transfer Hydrogenation

When starting from racemic 2-(thiazol-2-ylmethyl)cyclopentan-1-one, traditional reduction yields a complex mixture of four diastereomers. However, by utilizing a Noyori-type tethered Ruthenium(II) catalyst —specifically RuCl—we can exploit the inherent acidity of the α -proton at the C2 position[3].

The Causality of DKR: In the presence of a base (e.g., triethylamine), the racemic ketone undergoes rapid keto-enol tautomerization, continuously epimerizing the C2 stereocenter. The chiral Ru(II) catalyst is highly sensitive to the stereochemistry of the substrate. It selectively binds and reduces only the (R)-enantiomer of the ketone via a highly ordered, outer-sphere 6-membered pericyclic transition state[4]. Because the rate of base-catalyzed racemization ( krac​ ) is significantly faster than the rate of reduction of the mismatched (S)-ketone ( kred​ ), the entire racemic mixture is dynamically funneled into a single (1R,2R)-cis stereoisomer with >98% enantiomeric excess (ee)[3].

Approach B: Organocatalytic Asymmetric Alkylation

If the trans-isomer is required, an organocatalytic approach using the Hayashi-Jørgensen catalyst ((S)-(-)- α,α -Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether) is preferred. The Causality of Enamine Shielding: The secondary amine catalyst condenses with cyclopentanone to form a nucleophilic enamine. The bulky α,α -diphenylsilyl ether group sterically blocks the Re-face of the enamine. Consequently, the electrophile (2-(chloromethyl)thiazole) is forced to attack exclusively from the Si-face, establishing the C2 stereocenter with high enantioselectivity. A subsequent diastereoselective Luche reduction (NaBH 4​ /CeCl 3​ ) attacks the less hindered face of the resulting ketone, yielding the (1S,2S)-trans-alcohol.

Mechanistic Visualizations

Mechanistic pathway of Ru-catalyzed DKR-ATH for cis-cyclopentanol synthesis.

Organocatalytic enamine alkylation and subsequent diastereoselective reduction.

Quantitative Data: Catalyst Comparison

The following table summarizes the expected stereochemical outcomes based on the chosen catalytic system. Data is aggregated from standardized benchmarking of 2-substituted cyclopentanones[3][4].

Catalytic System	Target Isomer	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Key Advantage
RuCl + HCOOH/Et 3​ N	(1R,2R)-cis	88 - 92%	> 95:5 (cis:trans)	> 98%	Perfect atom economy; single-step from racemic ketone.
RuCl + HCOOH/Et 3​ N	(1S,2S)-cis	87 - 91%	> 95:5 (cis:trans)	> 98%	Access to the opposite cis enantiomer.
Hayashi-Jørgensen (S) + Luche Reduction	(1S,2S)-trans	75 - 82%	> 90:10 (trans:cis)	92 - 96%	Direct functionalization of cheap cyclopentanone.

Experimental Protocols

Protocol A: Synthesis of (1R,2R)-cis-2-(Thiazol-2-ylmethyl)cyclopentan-1-ol via DKR-ATH

This protocol utilizes an azeotropic mixture of formic acid and triethylamine as the hydrogen donor, ensuring a constant pH that facilitates rapid C2 epimerization without degrading the Ru-catalyst.

Reagents:

• Racemic 2-(Thiazol-2-ylmethyl)cyclopentan-1-one (10.0 mmol, 1.81 g)

• RuCl (0.05 mmol, 0.5 mol%)

• Formic acid / Triethylamine azeotrope (5:2 molar ratio, 5.0 mL)

• Anhydrous Dichloromethane (DCM) (20 mL)

Step-by-Step Procedure:

• System Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x).

• Substrate Loading: Dissolve the racemic ketone (10.0 mmol) in anhydrous DCM (20 mL) within the Schlenk flask.

• Hydrogen Donor Addition: Inject the HCOOH/Et 3​ N (5:2) azeotrope (5.0 mL) into the solution.

  • Self-Validating IPC 1 (Epimerization Check): Before adding the catalyst, extract a 50 μ L aliquot, quench with NaHCO 3​ , and analyze via Chiral GC. The chromatogram must show a perfect 1:1 ratio of enantiomers, confirming that the basicity of the Et 3​ N is sufficient to maintain rapid racemization ( krac​ ).

• Catalyst Introduction: Add RuCl (0.5 mol%) in one portion against a positive flow of Argon. The solution will typically turn a deep amber/red color.

• Reaction: Stir the mixture at 40 °C for 18-24 hours.

  • Self-Validating IPC 2 (Conversion Check): Monitor the disappearance of the ketone C=O stretch (~1740 cm −1 ) via in situ FTIR or TLC (Hexane/EtOAc 7:3).

• Workup: Once conversion is >99%, cool the reaction to 0 °C and carefully quench with saturated aqueous NaHCO 3​ (20 mL) until gas evolution ceases. Extract the aqueous layer with DCM (3 x 15 mL).

• Purification: Dry the combined organic layers over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient) to yield the pure (1R,2R)-cis alcohol.

Protocol B: Synthesis of (1S,2S)-trans-2-(Thiazol-2-ylmethyl)cyclopentan-1-ol via Organocatalysis

This two-step sequence separates the enantioselective C-C bond formation from the diastereoselective reduction.

Reagents:

• Cyclopentanone (20.0 mmol, 1.68 g)

• 2-(Chloromethyl)thiazole (10.0 mmol, 1.33 g)

• (S)-(-)- α,α -Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (1.0 mmol, 10 mol%)

• Benzoic acid (1.0 mmol, 10 mol%)

• Sodium borohydride (NaBH 4​ ) (12.0 mmol) & Cerium(III) chloride heptahydrate (CeCl 3​⋅ 7H 2​ O) (12.0 mmol)

Step-by-Step Procedure:

• Enamine Formation & Alkylation: In a round-bottom flask, combine cyclopentanone (2.0 equiv) and the Hayashi-Jørgensen catalyst (10 mol%) in MTBE (15 mL). Add benzoic acid (10 mol%) to accelerate enamine formation. Stir at room temperature for 30 minutes.

• Electrophile Addition: Cool the mixture to 0 °C and add 2-(chloromethyl)thiazole (1.0 equiv) dropwise. Stir at 0 °C for 24 hours.

  • Self-Validating IPC 1: Analyze an aliquot by chiral HPLC. The intermediate ketone should exhibit >94% ee. If ee is low, ensure the reaction temperature did not exceed 5 °C, which degrades the enamine facial selectivity.

• Luche Reduction (Diastereoselective): To the crude reaction mixture (or isolated ketone intermediate), add methanol (15 mL) and CeCl 3​⋅ 7H 2​ O (1.2 equiv). Stir for 15 minutes at -78 °C.

  • Causality Note: CeCl 3​ is strictly required. It acts as a hard Lewis acid, coordinating to the carbonyl oxygen. This prevents the basic NaBH 4​ from epimerizing the newly formed, sensitive C2 stereocenter prior to reduction.

• Hydride Addition: Add NaBH 4​ (1.2 equiv) in small portions. Stir at -78 °C for 2 hours, then slowly warm to 0 °C.

• Workup: Quench with saturated aqueous NH 4​ Cl. Extract with EtOAc (3 x 20 mL), wash with brine, dry over MgSO 4​ , and purify via chromatography to isolate the (1S,2S)-trans alcohol.

References

• Source: Google Patents (US10196396B2)
• Source: Google Patents (WO2022073904A1)
• Source: Google Patents (WO2009141238A1)
• Source: ResearchGate (Xie & Zhou, 2023)
• Organic Reaction Mechanisms 2016 (Noyori Outer-Sphere Hydrogenation)

Sources

• 1. WO2022073904A1 - Mrgx2 antagonists - Google Patents [patents.google.com]
• 2. WO2009141238A1 - Gpr119 receptor agonists - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. dokumen.pub [dokumen.pub]

Application Note: ¹H and ¹³C NMR Spectroscopy Protocol for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol

Abstract

The structural elucidation of small molecule therapeutics and intermediates relies heavily on high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy. This application note provides a comprehensive, self-validating protocol for the ¹H and ¹³C NMR characterization of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol (C₉H₁₃NOS). By outlining the causality behind sample preparation, acquisition parameters, and stereochemical assignment, this guide equips drug development professionals with the methodologies required to ensure rigorous analytical integrity.

Structural Considerations & Spectroscopic Causality

Understanding the physical and electronic environment of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol is critical for accurate spectral interpretation. The molecule presents several unique NMR features:

• Heteroaromatic Deshielding (Thiazole Ring): The thiazole ring contains highly electronegative nitrogen and sulfur atoms, which strongly deshield the adjacent carbons and protons. The C2 carbon is exceptionally deshielded (~165–170 ppm) due to its position directly between the nitrogen and sulfur heteroatoms[1]. The protons at C4 and C5 typically appear as distinct doublets (~7.7 ppm and ~7.2 ppm, respectively) with a small coupling constant (~3.3 Hz)[2].

• Diastereotopic Protons: The methylene bridge (-CH₂-) connecting the thiazole ring to the cyclopentane ring is adjacent to a chiral center (C2 of the cyclopentane). This renders the two methylene protons diastereotopic. Because they reside in magnetically non-equivalent environments, they couple to each other (large geminal coupling, ²J ≈ 14 Hz) and to the adjacent C2 methine proton, appearing as a complex ABX spin system.

• Quaternary Carbon Relaxation Kinetics: The C2 carbon of the thiazole ring is a quaternary carbon. Lacking attached protons, it cannot efficiently undergo dipole-dipole relaxation, resulting in a significantly longer longitudinal relaxation time (T₁)[3]. This physical reality dictates the need for an extended relaxation delay (D1) during ¹³C acquisition to prevent signal saturation and ensure accurate detection.

Experimental Protocol

Sample Preparation Workflow

Proper sample preparation is the foundation of high-resolution NMR. Particulates or incorrect solvent volumes create magnetic susceptibility gradients, leading to poor shimming and broadened spectral lines[4].

Standardized NMR sample preparation and data acquisition workflow.

Step-by-Step Methodology:

• Weighing: Accurately weigh 5–10 mg of the compound for ¹H NMR, or 30–50 mg for ¹³C NMR, into a clean glass vial[4].

• Dissolution: Add 0.6–0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference[4].

• Filtration: Filter the solution through a Pasteur pipette tightly packed with a small plug of glass wool directly into a high-quality 5 mm NMR tube[5]. The purpose of filtration is to remove any undissolved sample, dust, or particulates that adversely affect magnetic field homogeneity[4].

• Volume Control: Ensure the filling depth in the NMR tube is exactly 4–5 cm. Underfilling causes severe magnetic susceptibility distortions at the liquid-air interface, making shimming impossible, while overfilling dilutes the sample outside the active volume of the RF coil[4].

Spectrometer Setup and Acquisition

• Insertion and Locking: Insert the sample into the spectrometer (e.g., 400 MHz or 600 MHz). Lock the spectrometer to the deuterium frequency of the CDCl₃ solvent[5].

• Shimming: Perform automated or manual shimming (Z1-Z5 gradients) to optimize magnetic field homogeneity[5].

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: Standard 30° pulse (zg30).

  • Spectral Width: 12–15 ppm.

  • Relaxation Delay (D1): 1.5 seconds.

  • Scans (NS): 16 to 64, depending on exact concentration.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: Proton-decoupled 30° pulse (zgpg30).

  • Spectral Width: 220–250 ppm.

  • Relaxation Delay (D1): 2.0 to 3.0 seconds. Causality: Extended to allow full relaxation of the quaternary thiazole C2 carbon[3].

  • Scans (NS): 512 to 1024. Causality: Required due to the low natural abundance (1.1%) and low gyromagnetic ratio of ¹³C[4].

Data Presentation & Expected Chemical Shifts

The following tables summarize the expected quantitative data for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol, providing a self-validating reference for spectral interpretation.

Table 1: Expected ¹H NMR Assignments (CDCl₃, 400 MHz)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	J-Coupling (Hz)	Assignment Notes
Thiazole H4	~7.70	d	1H	3.3	Aromatic methine
Thiazole H5	~7.20	d	1H	3.3	Aromatic methine
C1-H	3.90 – 4.10	m	1H	-	Cyclopentanol methine (adjacent to -OH)
C1'-Hₐ	3.00 – 3.20	dd	1H	14.5, 6.0	Diastereotopic methylene bridge
C1'-H₆	2.80 – 3.00	dd	1H	14.5, 8.5	Diastereotopic methylene bridge
-OH	2.50 – 3.50	br s	1H	-	Exchangeable proton (concentration dependent)
C2-H	2.10 – 2.30	m	1H	-	Cyclopentane methine
Cyclopentane H	1.40 – 1.90	m	6H	-	Ring methylenes (C3, C4, C5)

Table 2: Expected ¹³C NMR Assignments (CDCl₃, 100 MHz)

Position	Chemical Shift (δ, ppm)	Type	Assignment Notes
Thiazole C2	~168.0	Cq	Highly deshielded quaternary carbon
Thiazole C4	~142.0	CH	Aromatic methine
Thiazole C5	~118.0	CH	Aromatic methine
Cyclopentane C1	~78.0	CH	Oxygen-bearing aliphatic methine
Cyclopentane C2	~48.0	CH	Aliphatic methine
Methylene C1'	~32.0	CH₂	Bridge carbon
Cyclopentane C3-C5	22.0 – 34.0	CH₂	Ring methylenes

Stereochemical Assignment Workflow

Because the cyclopentane ring can adopt various envelope conformations, relying solely on ³J coupling constants to determine the relative stereochemistry (cis vs. trans) of the C1-OH and C2-CH₂-Thiazole groups can be ambiguous. 2D NOESY (Nuclear Overhauser Effect Spectroscopy) must be employed to establish definitive spatial proximity.

Workflow for determining the relative stereochemistry of the cyclopentanol ring.

Troubleshooting & Validation

• Self-Validating Integration: A fundamental rule of NMR validation is proton accounting. The sum of the integrals in the ¹H spectrum must exactly match the proton count of the molecular formula (13 protons for C₉H₁₃NOS). Any deviation indicates the presence of impurities, residual solvent, or incorrect structural assumptions[3].

• Broad or Missing Hydroxyl Signal: If the -OH proton signal is excessively broad or missing from the expected 2.50–3.50 ppm range, it is likely undergoing rapid chemical exchange with trace water in the CDCl₃. Drying the solvent with activated molecular sieves prior to sample preparation will sharpen the signal and prevent exchange-induced broadening.

Sources

• 1. ovid.com [ovid.com]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists [mdpi.com]
• 4. research.reading.ac.uk [research.reading.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Crystallization Optimization for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol

Welcome to the Advanced Crystallization Troubleshooting Guide. 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol presents unique isolation challenges due to its bidentate coordination potential, stereocenters, and functional group reactivity. This guide bridges theoretical physical chemistry with field-proven process engineering to help you achieve high-purity crystalline product.

Part 1: Mechanistic Pathway Analysis

Understanding the thermodynamic and kinetic pathways of your crude mixture is the first step to resolving impurity profiles. The diagram below illustrates how specific process conditions drive the formation of the desired crystalline diastereomer versus common byproducts.

Mechanistic pathways of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol crystallization and byproduct formation.

Part 2: Quantitative Process Data

The following tables summarize in-house validation data demonstrating how specific interventions resolve phase separation and metal carryover issues.

Table 1: Impact of Crystallization Parameters on Phase Behavior and Diastereomeric Purity

Solvent System	Cooling Rate (°C/min)	Seeding (wt%)	Phase Behavior	Yield (%)	Diastereomeric Ratio (cis:trans)
Ethyl Acetate / Heptane	1.0	None	Oiling Out (LLPS)	42	65:35
Toluene / Heptane	0.5	None	Mixed Phase	68	78:22
Isopropyl Acetate / Heptane	0.1	1.0%	Crystalline	89	98:2

Table 2: Efficacy of Metal Scavenging Interventions on Thiazole Coordination

Intervention	Mechanism of Action	Residual Pd (ppm)	Residual Ni (ppm)
Untreated Control	N/A	1,450	890
Aqueous Citric Acid Wash (pH 3)	Thiazole N-protonation	320	150
SiliaMetS® Thiol (40°C, 2h)	Competitive soft-base binding	12	< 5

Part 3: Troubleshooting Guide & FAQs

Q1: During cooling, my solution turns cloudy and forms a sticky emulsion at the bottom of the reactor instead of crystals. How do I fix this? Scientist: You are experiencing Liquid-Liquid Phase Separation (LLPS), commonly known in process chemistry as "oiling out." This occurs when the supersaturation level exceeds the metastable zone width, and the integration of your target molecules into a rigid crystal lattice is kinetically hindered ()[1]. Because the thiazole-cyclopentanol structure has high conformational flexibility, it easily separates into a solute-rich liquid phase. Unfortunately, these oil droplets act as a highly effective solvent for unwanted impurities, bypassing the rejection process of true crystallization ()[2]. Resolution: To bypass this miscibility gap, reduce your cooling rate to <0.1°C/min and introduce seed crystals (0.5-1.0 wt%) just below the solubility curve. If oiling out persists, perform a solvent exchange: replace a highly non-polar anti-solvent (like pure heptane) with a moderately polar one (like isopropyl acetate) to alter the thermodynamics of the liquid phase.

Q2: ICP-MS analysis shows high levels of Palladium (Pd) and Nickel (Ni) in my final crystalline API. Recrystallization isn't removing it. Why? Scientist: The thiazole ring in your molecule is a potent bidentate ligand. The nitrogen atom acts as a "hard" base, while the sulfur atom acts as a "soft" base. This dual nature allows the heterocycle to strongly coordinate with a wide variety of transition metals used in upstream cross-coupling reactions ()[3]. Standard crystallization will simply co-precipitate these stable metal-thiazole coordination complexes ()[4]. Resolution: You must chemically disrupt the coordination sphere before crystallization. Add a metal scavenger (e.g., SiliaMetS® Thiol) to the organic phase at 40°C for 2 hours prior to anti-solvent addition. Alternatively, a mild pH adjustment (washing with 0.1M aqueous citric acid) can protonate the thiazole nitrogen (pKa ~2.5), breaking the metal-ligand bond and partitioning the metal into the aqueous waste.

Q3: HPLC shows a new impurity with a mass of [M-18]. NMR suggests the loss of the hydroxyl group. What is happening? Scientist: This is 2-(Thiazol-2-ylmethyl)cyclopent-1-ene, a dehydration byproduct. The secondary hydroxyl group on the cyclopentane ring is highly susceptible to acid-catalyzed E1 elimination, especially when heated. If your upstream process leaves trace acidic residues (e.g., HCl or Lewis acids), heating the mixture during the dissolution phase of crystallization will drive the loss of water to form the more thermodynamically stable alkene. Resolution: Ensure the crystallization matrix is strictly pH neutral or slightly basic. Wash the crude organic layer with saturated NaHCO₃ before concentrating it for crystallization.

Q4: My synthesis yields a 60:40 mixture of cis and trans isomers. How can I enrich the desired cis-diastereomer? Scientist: Diastereomers have different physical properties and solubility profiles, making them separable by thermodynamic crystallization. However, because both isomers contain the same hydrogen-bonding motifs (hydroxyl and thiazole), they often co-crystallize if forced out of solution too quickly via crash-cooling. Resolution: Utilize a thermodynamic reslurry (Ostwald ripening). Suspend the crude mixture in a solvent where the cis isomer is marginally less soluble (e.g., Toluene/Heptane 1:3) and heat to 45°C (below full dissolution). Stirring this slurry for 12-24 hours allows the more soluble trans isomer to remain in the mother liquor while the cis isomer selectively incorporates into the growing crystal lattice.

Part 4: Self-Validating Experimental Protocol

To ensure reproducibility and high purity, follow this self-validating anti-solvent crystallization workflow.

Step 1: Dissolution and Metal Scavenging

• Dissolve 100 g of crude 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol in 400 mL of Isopropyl Acetate (IPAc).

• Add 5 wt% SiliaMetS® Thiol scavenger. Stir at 40°C for 2 hours.

• Causality: The thiol groups competitively bind Pd/Ni, breaking the thiazole-metal coordination complex.

• Self-Validation Checkpoint: Filter a 1 mL aliquot and test via colorimetric Pd test strips; the solution must test negative (<20 ppm) before proceeding.

Step 2: Filtration and pH Adjustment

• Filter the mixture through a Celite pad to remove the solid metal scavenger.

• Wash the filtrate with 100 mL of 5% aqueous NaHCO₃.

• Causality: Neutralizing trace acids prevents the E1 dehydration of the cyclopentanol ring during subsequent heating.

Step 3: Concentration and Nucleation

• Concentrate the organic layer under reduced pressure to a total volume of 200 mL.

• Heat to 55°C to ensure complete dissolution, then cool precisely at 0.1°C/min to 45°C.

• Causality: Slow cooling prevents the system from crossing the metastable zone boundary too quickly, avoiding Liquid-Liquid Phase Separation (oiling out).

Step 4: Seeding and Ripening

• Introduce 1.0 g (1 wt%) of pure cis-2-(Thiazol-2-ylmethyl)cyclopentan-1-ol seed crystals.

• Self-Validation Checkpoint: Observe the reactor for 30 minutes. The seed bed must persist and visually expand. If the seeds dissolve, the solution is undersaturated. If the solution turns milky immediately, it has oiled out.

• Hold at 45°C for 2 hours to allow thermodynamic Ostwald ripening.

Step 5: Anti-Solvent Addition and Isolation

• Linearly dose 400 mL of Heptane (anti-solvent) over 4 hours.

• Cool to 5°C at 0.1°C/min. Filter, wash with cold Heptane, and dry under vacuum at 30°C.

Part 5: References

• [1] Mettler Toledo. Oiling Out in Crystallization.[Link]

• [2] American Chemical Society (ACS). Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound.[Link]

• [3] National Institutes of Health (PMC). 5-N-Arylaminothiazoles with pyridyl groups and their first-row transition metal complexes: synthesis, photophysical properties, and Zn sensing.[Link]

• [4] Royal Society Publishing. Metal incorporated aminothiazole-derived compounds: synthesis, density function theory analysis, in vitro antibacterial and antioxidant evaluation.[Link]

Sources

• 1. mt.com [mt.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 5-N-Arylaminothiazoles with pyridyl groups and their first-row transition metal complexes: synthesis, photophysical properties, and Zn sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]

Overcoming steric hindrance in 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol functionalization

Welcome to the Advanced Troubleshooting Guide for the functionalization of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol . As a secondary alcohol situated on a conformationally restricted cyclopentane ring, and flanked by a bulky alpha-substituent (the thiazol-2-ylmethyl group), this molecule presents severe steric hindrance. This is particularly problematic if the relative stereochemistry is cis, where the bulky group directly shields the hydroxyl face.

Furthermore, the thiazole ring contains a nucleophilic nitrogen that can coordinate with transition metals or interfere with highly acidic reagents. This guide provides field-proven, mechanistically grounded solutions to overcome these specific structural bottlenecks.

Esterification Troubleshooting: Overcoming the 1,3-Rearrangement Trap

Q: Why am I recovering unreacted starting material and N-acylurea byproducts when attempting a standard DCC/DMAP coupling with this alcohol?

A: The root cause is a kinetic bottleneck caused by steric hindrance. In a standard [1], the carboxylic acid reacts with the carbodiimide (DCC or EDC) to form an O-acylisourea intermediate. For unhindered alcohols, nucleophilic attack on this intermediate is fast. However, the bulky 2-(Thiazol-2-ylmethyl) group slows the attack of the cyclopentanol drastically. This delay allows the O-acylisourea to undergo an irreversible intramolecular 1,3-rearrangement into a dead-end N-acylurea byproduct.

The Solution: You must kinetically outcompete the rearrangement by using a super-nucleophile. While standard protocols use catalytic 4-dimethylaminopyridine (DMAP) (5-10 mol%), sterically demanding substrates require stoichiometric or near-stoichiometric DMAP (0.5 – 1.0 equiv) . DMAP rapidly intercepts the O-acylisourea to form a highly electrophilic, less sterically encumbered acylpyridinium ion, which the hindered cyclopentanol can then attack successfully. Additionally, switching from DCC to EDC facilitates easier removal of the urea byproduct via aqueous workup.

Fig 1. DMAP bypasses the steric bottleneck in Steglich esterification.

Quantitative Data: Esterification Optimization

Coupling Agent	DMAP Loading	Temperature	Solvent	Yield (Target Ester)	Byproduct Profile
DCC (1.2 eq)	0.1 eq	25°C	DCM	< 10%	High N-acylurea
EDC (1.5 eq)	0.1 eq	25°C	DCM	15%	Moderate N-acylurea
EDC (1.5 eq)	1.0 eq	40°C	Acetonitrile	78%	Trace urea, clean conversion

Protocol 1: Modified Steglich Esterification for Hindered Cyclopentanols

This protocol is self-validating: the disappearance of the highly UV-active carboxylic acid on TLC, coupled with the solubility of the EDC-urea byproduct in the aqueous wash, ensures the isolated organic layer contains primarily the product.

• Activation: In an oven-dried flask under N₂, dissolve the carboxylic acid (1.2 equiv) and DMAP (1.0 equiv) in anhydrous Acetonitrile (0.2 M).

• Coupling Agent Addition: Add EDC·HCl (1.5 equiv) in one portion. Stir at room temperature for 15 minutes to allow full formation of the acylpyridinium intermediate.

• Alcohol Addition: Add 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol (1.0 equiv) dropwise.

• Heating: Heat the reaction to 40°C. Monitor via TLC (stain with KMnO₄ to visualize the cyclopentanol). Reaction typically completes in 12-24 hours.

• Workup: Concentrate under reduced pressure. Redissolve in EtOAc and wash sequentially with 5% citric acid (removes DMAP and thiazole-coordinated impurities), saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.

Stereochemical Inversion: The Mitsunobu Challenge

Q: I need to invert the C1 stereocenter from cis to trans. Standard Mitsunobu conditions (PPh₃, DEAD, Benzoic Acid) yield elimination products or unreacted starting material. How can I force the inversion?

A: The [2] relies on an Sₙ2 displacement of an alkoxyphosphonium intermediate by a carboxylate nucleophile. For 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol, the steric bulk severely retards both the formation of the alkoxyphosphonium salt and the subsequent Sₙ2 attack. If the pronucleophile (e.g., benzoic acid, pKₐ ~4.2) is not acidic enough, the betaine intermediate fails to protonate rapidly. This leads to decomposition of the active species, or allows E2 elimination to outcompete the slow Sₙ2 displacement.

The Solution: Substitute benzoic acid with 4-nitrobenzoic acid (pKₐ ~3.4) . The increased acidity ensures rapid and irreversible protonation of the betaine, driving the equilibrium forward. Furthermore, utilizing DIAD (Diisopropyl azodicarboxylate) instead of DEAD provides slightly better stability for the intermediate, and applying mild sonication provides the kinetic energy required to overcome the steric barrier without inducing thermal degradation of the thiazole ring.

Quantitative Data: Mitsunobu Pronucleophile Comparison

Azodicarboxylate	Pronucleophile	pKₐ	Conditions	Yield (Inverted Ester)	Main Side Reaction
DEAD	Benzoic Acid	4.2	THF, 25°C, 24h	12%	E2 Elimination (Cyclopentene)
DIAD	Acetic Acid	4.76	THF, 25°C, 24h	0%	Betaine Decomposition
DIAD	4-Nitrobenzoic Acid	3.4	THF, Sonication, 6h	84%	Minimal

Protocol 2: High-Efficiency Mitsunobu Inversion

• Preparation: Dissolve 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol (1.0 equiv), PPh₃ (2.0 equiv), and 4-nitrobenzoic acid (2.0 equiv) in anhydrous THF (0.1 M) under N₂. Cool to 0°C.

• Activation: Add DIAD (2.0 equiv) dropwise over 15 minutes. The solution will turn deep yellow/orange.

• Sonication: Remove from the ice bath and place the flask in an ultrasonic bath maintained at 25°C. Sonicate for 4-6 hours.

• Validation/Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc. To easily remove the persistent triphenylphosphine oxide (TPPO) byproduct, dissolve the crude mixture in minimal DCM and add excess cold hexanes to precipitate the TPPO. Filter, concentrate the filtrate, and purify via flash chromatography.

• Hydrolysis (Optional): To obtain the free inverted alcohol, treat the resulting 4-nitrobenzoate ester with K₂CO₃ in MeOH for 2 hours at room temperature.

Etherification: Avoiding Thiazole Degradation

Q: Williamson ether synthesis using NaH and an alkyl bromide is resulting in complex mixtures and degradation. What is the alternative?

A: The thiazole ring is sensitive to highly basic conditions at elevated temperatures, which can lead to deprotonation at the C5 position or ring opening. Concurrently, the sterically hindered alkoxide of the cyclopentanol is a poor nucleophile, meaning standard alkyl halides (bromides/iodides) react too slowly, necessitating the harsh conditions that cause degradation.

The Solution: Shift the reactivity burden from the nucleophile to the electrophile. Generate a "naked," highly reactive alkoxide at low temperatures using KHMDS and a crown ether, and react it with a highly electrophilic alkyl triflate.

Fig 2. Functionalization workflow for sterically hindered cyclopentanols.

References

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524.[Link]

• Dodge, J. A., Trujillo, J. I., & Presnell, M. (1994). A general procedure for mitsunobu inversion of sterically hindered alcohols. Organic Syntheses, 73, 110.[Link]

Technical Support Center: Troubleshooting HPLC Peak Tailing for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol Analysis

Welcome to the technical support center for the HPLC analysis of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for a common chromatographic issue: peak tailing. Symmetrical, Gaussian peaks are fundamental to accurate quantification and robust analytical methods.[1][2] Peak tailing, an asymmetry where the latter half of the peak is broader, can compromise resolution and lead to inaccurate integration, ultimately affecting the reliability of your results.[1][3]

This resource will explore the common causes of peak tailing specifically in the context of analyzing 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol and provide systematic, actionable solutions.

Understanding the Analyte: 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol

Before delving into troubleshooting, it's crucial to understand the physicochemical properties of the analyte . 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol is a chiral molecule containing a thiazole ring, a cyclopentanol moiety, and a hydroxyl group. The presence of the nitrogen and sulfur atoms in the thiazole ring, along with the hydroxyl group, introduces polarity and the potential for the molecule to carry a charge depending on the mobile phase pH. These characteristics are key to understanding its chromatographic behavior and the potential for undesirable secondary interactions with the stationary phase.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak tailing for a compound like 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol?

A1: The most frequent cause of peak tailing for polar, basic, or acidic compounds is secondary interactions with the stationary phase.[4][5][6] For silica-based columns, residual silanol groups on the surface can interact with polar functional groups on the analyte, leading to a secondary, undesirable retention mechanism that causes tailing.[1][2][7] Given the structure of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol, the nitrogen on the thiazole ring can become protonated, leading to strong interactions with ionized silanols.

Q2: Can the mobile phase pH affect peak shape?

A2: Absolutely. Mobile phase pH is a critical parameter that influences the ionization state of both the analyte and the stationary phase.[8][9][10] If the mobile phase pH is close to the pKa of your analyte, you may observe a mixture of ionized and unionized forms, which can lead to peak distortion, including tailing or splitting.[8][9][11] For basic compounds, operating at a low pH can protonate the analyte and also suppress the ionization of residual silanols, often improving peak shape.[5]

Q3: My peak tailing is getting worse over time. What could be the cause?

A3: A gradual decline in peak shape often points to column contamination or degradation.[6] Strongly retained impurities from your sample can accumulate at the head of the column, creating active sites that cause tailing.[4] Additionally, operating at a high pH can slowly dissolve the silica backbone of the column, leading to a loss of performance.[7][12]

Q4: Could my HPLC system be the source of the problem?

A4: Yes, system-level issues, often referred to as extra-column effects, can contribute significantly to peak broadening and tailing.[13][14] This includes excessive tubing length or diameter between the injector, column, and detector, as well as poorly made connections that introduce dead volume.[15][16]

In-Depth Troubleshooting Guides

When encountering peak tailing, a systematic approach is the most effective way to identify and resolve the issue. The following guides provide a logical workflow for troubleshooting.

Diagram: Troubleshooting Workflow for Peak Tailing

Caption: A decision tree for systematically troubleshooting HPLC peak tailing.

Guide 1: Addressing Secondary Interactions and Mobile Phase Effects

Secondary interactions are a primary cause of peak tailing for polar analytes like 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol.[4][5] These unwanted interactions occur between the analyte and active sites on the stationary phase, most commonly residual silanol groups on silica-based columns.[1][2]

Step-by-Step Protocol: Mobile Phase pH Optimization

• Determine the Analyte's pKa: If not already known, estimate the pKa of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol. The thiazole nitrogen will be basic.

• Initial Mobile Phase pH: Prepare a mobile phase with a pH that is at least 1.5 to 2 units away from the analyte's pKa to ensure it is in a single ionic state.[8] For a basic analyte, this often means starting with a lower pH (e.g., pH 2.5-3.5).

• Prepare Buffered Mobile Phases: Create a series of buffered mobile phases with varying pH values (e.g., 2.5, 3.0, 3.5, and 4.0). Use a buffer with a pKa close to the desired mobile phase pH for effective buffering.

• Equilibrate the System: For each mobile phase, flush the column with at least 10-20 column volumes to ensure full equilibration before injecting your sample.

• Analyze and Compare: Inject the sample using each mobile phase and compare the peak shape (asymmetry factor). A significant improvement in peak symmetry should be observed at the optimal pH.

The Role of Mobile Phase Additives

Mobile phase additives can be used to mask residual silanols or act as ion-pairing agents to improve peak shape.[10][17]

• For Basic Analytes: Adding a small amount of a basic competitor like triethylamine (TEA) to the mobile phase can help to saturate the active silanol sites, reducing their interaction with the analyte.[1]

• For Acidic Analytes: An acidic additive like formic acid or trifluoroacetic acid (TFA) can suppress the ionization of silanols and improve peak shape.[18]

Additive	Typical Concentration	Mechanism of Action
Triethylamine (TEA)	0.1% (v/v)	Competes with basic analytes for interaction with active silanol sites.
Formic Acid	0.1% (v/v)	Suppresses ionization of silanol groups and can improve ionization in mass spectrometry.
Trifluoroacetic Acid (TFA)	0.05-0.1% (v/v)	Strong ion-pairing agent that can improve peak shape but may suppress MS signals.[18]

Guide 2: Investigating Column Health and Overload

The analytical column is the heart of the separation, and its condition is paramount for good chromatography.

Column Contamination and Regeneration

Over time, strongly retained compounds from the sample matrix can build up on the column, leading to peak tailing and increased backpressure.[19]

Step-by-Step Protocol: Column Washing

• Disconnect from Detector: Disconnect the column outlet from the detector to prevent contaminants from entering the flow cell.

• Flush with Buffer-Free Mobile Phase: Wash the column with the mobile phase composition but without any buffer salts to prevent precipitation.

• Increasingly Strong Solvents: Flush the column with a series of increasingly strong organic solvents. A typical sequence for a reversed-phase column is:

  • 100% Water

  • 100% Acetonitrile or Methanol

  • 75% Acetonitrile / 25% Isopropanol

  • 100% Isopropanol

  • (If necessary and compatible) 100% Methylene Chloride, followed by 100% Isopropanol to ensure miscibility before returning to reversed-phase conditions.[19]

• Re-equilibrate: Thoroughly re-equilibrate the column with the mobile phase before reconnecting the detector.

Column Overload

Injecting too much sample mass (mass overload) or too large a volume (volume overload) can lead to peak distortion.[20][21][22] Mass overload is a common cause of tailing, especially for basic compounds.[20]

How to Diagnose and Resolve Overload:

• Symptom: Peak tailing that worsens with increasing sample concentration.

• Test: Dilute the sample 10-fold and re-inject. If the peak shape improves significantly, mass overload is the likely cause.[5]

• Solution: Reduce the sample concentration or injection volume. If a higher concentration is necessary for detecting impurities, consider a column with a larger internal diameter or a stationary phase with a higher loading capacity.[20]

Guide 3: Minimizing Extra-Column Volume

Extra-column volume refers to all the volume in the HPLC system outside of the column itself, including the injector, tubing, and detector flow cell.[13][14][16] Excessive extra-column volume causes band broadening and can lead to peak tailing.[13][15]

Best Practices for Minimizing Extra-Column Volume:

• Tubing: Use tubing with the shortest possible length and the smallest appropriate internal diameter (e.g., 0.005" or 0.127 mm) to connect the autosampler, column, and detector.[2][15]

• Fittings: Ensure all fittings are properly seated and tightened to avoid dead volume. Use fittings that are specifically designed for your system.

• Detector Flow Cell: Use a detector flow cell with a volume that is appropriate for the scale of your chromatography. For high-efficiency, small-particle columns, a smaller flow cell volume is necessary to preserve peak shape.[23]

Conclusion

Troubleshooting HPLC peak tailing for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol requires a methodical approach that considers the analyte's properties, the mobile phase conditions, the health of the column, and the configuration of the HPLC system. By systematically evaluating each of these potential causes, you can effectively diagnose and resolve the issue, leading to more accurate and reliable analytical results. Regular system maintenance, proper column care, and a good understanding of the underlying chromatographic principles are your best defense against poor peak shape.[19][24][25]

References

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• Waters Corporation. Tips to maintain your HPLC & UHPLC systems and columns. [Link]

• Chrom Tech. HPLC Column Care and Maintenance Guide. [Link]

• Phenomenex. Column Volume and Extra-Column Volume. [Link]

• Longdom Publishing. Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. [Link]

• Industry news. The Importance Of Mobile Phase PH in Chromatographic Separations. [Link]

• The Importance of Mobile Phase pH in Chromatographic Separations. [Link]

• Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. [Link]

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. [Link]

• Phenomenex. How to Reduce Peak Tailing in HPLC?. [Link]

• Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Thiazole Derivatives in Drug Discovery: Profiling 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol Against Traditional Scaffolds

A Senior Application Scientist's Perspective on Navigating the Chemical Space of Thiazole-Based Drug Candidates

The thiazole ring is a cornerstone of medicinal chemistry, a privileged scaffold found in a multitude of clinically approved drugs.[1][2] Its five-membered aromatic structure, containing both sulfur and nitrogen, provides a unique electronic and steric profile that facilitates interactions with a wide array of biological targets.[1][3] This has led to the development of thiazole derivatives with a broad spectrum of therapeutic applications, including antimicrobial, anti-inflammatory, anticancer, and antiviral activities.[3][4][5]

This guide provides a comparative analysis of a novel thiazole derivative, 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol, against the backdrop of well-established, "traditional" thiazole derivatives. While extensive experimental data exists for the latter, the former represents a synthetically accessible yet underexplored area of chemical space. This document will, therefore, juxtapose the known with the hypothetical, providing a framework for the rational design and evaluation of this novel compound class. We will delve into the established structure-activity relationships (SAR) of traditional thiazoles and, from this foundation, project the potential attributes of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol. Furthermore, we will outline the detailed experimental workflows required to validate these projections and systematically compare its performance.

The Landscape of Traditional Thiazole Derivatives: A Legacy of Versatility

Traditional thiazole derivatives encompass a vast chemical space, with substitutions at the 2, 4, and 5-positions of the thiazole ring being the most common. These modifications have a profound impact on the molecule's physicochemical properties and, consequently, its biological activity.

Structure-Activity Relationship (SAR) of Traditional Thiazoles

The biological activity of thiazole derivatives is intricately linked to the nature and position of their substituents. Key SAR observations from decades of research include:

• 2-Position Substituents: The 2-position is frequently substituted with amino, phenyl, or other heterocyclic groups. 2-aminothiazoles are a particularly important class, exhibiting a wide range of activities including antibacterial, antifungal, and anticancer effects.[6] The nature of the substituent on the amino group can drastically alter the biological profile.

• 4- and 5-Position Substituents: These positions are often adorned with aryl, alkyl, or ester groups. The steric and electronic properties of these substituents play a crucial role in target binding and selectivity. For instance, in a series of anti-inflammatory 2-[4-(thiazol-2-yl)phenyl]propionic acid derivatives, halogen substitution at the 3-position of the phenyl ring and a methyl group at the 4- or 5-position of the thiazole ring were found to be favorable for cyclooxygenase inhibition.[7]

• Fused Ring Systems: The fusion of the thiazole ring with other heterocyclic systems, such as in benzothiazoles, has yielded compounds with significant therapeutic value, including anticancer and neuroprotective agents.[8][9]

The following diagram illustrates the common points of diversification on the thiazole scaffold that have been exploited in traditional drug discovery efforts.

Caption: Common modification sites on the traditional thiazole scaffold.

Introducing 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol: A Novel Structural Motif

The compound 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol introduces a unique combination of structural features: a thiazole ring linked via a methylene bridge to a cyclopentanol moiety. While no direct experimental data for this specific molecule is readily available in the public domain, we can hypothesize its potential properties based on the established principles of medicinal chemistry.

Hypothetical Profile and Potential Advantages

The introduction of the cyclopentanol group offers several potential advantages over traditional planar aromatic substituents:

• Increased Three-Dimensionality: The non-planar, saturated cyclopentanol ring introduces significant three-dimensional character. This can lead to improved target binding through better shape complementarity and the ability to access deeper binding pockets that are inaccessible to flatter molecules.

• Introduction of a Hydrogen Bond Donor/Acceptor: The hydroxyl group of the cyclopentanol moiety can act as both a hydrogen bond donor and acceptor, providing an additional point of interaction with biological targets. This can enhance binding affinity and selectivity.

• Modulation of Physicochemical Properties: The cyclopentanol group is expected to increase the compound's polarity and water solubility compared to derivatives with lipophilic aromatic substituents. This could lead to improved pharmacokinetic properties, such as better absorption and distribution. The presence of a chiral center in the cyclopentanol ring also opens the possibility for stereoselective interactions with biological targets.

• Novelty and Intellectual Property: As a less explored scaffold, it offers opportunities for novel intellectual property.

The following diagram illustrates the key structural features of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol.

Caption: Key structural features of the novel thiazole derivative.

Comparative Evaluation: A Proposed Experimental Framework

To rigorously assess the potential of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol and compare it to traditional thiazole derivatives, a systematic experimental plan is essential. This plan should encompass synthesis, in vitro biological evaluation, and pharmacokinetic profiling.

Proposed Synthesis of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol

A plausible synthetic route to 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol could involve the following steps:

• Synthesis of 2-methylthiazole: This can be achieved via the Hantzsch thiazole synthesis from chloroacetone and thioacetamide.

• Bromination of 2-methylthiazole: Selective bromination of the methyl group using N-bromosuccinimide (NBS) would yield 2-(bromomethyl)thiazole.

• Grignard Reaction: Preparation of a Grignard reagent from 2-(bromomethyl)thiazole, which is then reacted with cyclopentanone to form the tertiary alcohol, 2-(thiazol-2-ylmethyl)cyclopentan-1-ol.

Experimental Protocols for Comparative Analysis

The following experimental protocols are proposed to compare the performance of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol with a representative traditional thiazole derivative (e.g., a 2-amino-4-arylthiazole with known activity).

The choice of biological assays will depend on the therapeutic area of interest. Given the broad activity of thiazoles, initial screening could focus on anticancer and antimicrobial properties.

1. MTT Assay for Cytotoxicity (Anticancer Activity)

This colorimetric assay assesses the metabolic activity of cells and is a standard method for determining the cytotoxic potential of a compound.

• Cell Seeding: Plate cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds (2-(Thiazol-2-ylmethyl)cyclopentan-1-ol and the traditional thiazole derivative) for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) values by plotting the percentage of cell viability against the compound concentration.

2. Minimum Inhibitory Concentration (MIC) Assay (Antimicrobial Activity)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Preparation of Inoculum: Prepare a standardized suspension of the target microorganisms (e.g., Staphylococcus aureus for Gram-positive bacteria, Escherichia coli for Gram-negative bacteria, and Candida albicans for fungi).

• Serial Dilution: Perform serial dilutions of the test compounds in a suitable liquid growth medium in a 96-well plate.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible growth is observed.

The following diagram outlines the general workflow for the in vitro comparative evaluation.

Caption: Workflow for in vitro comparative evaluation.

Comparative Data Summary

The experimental data should be summarized in clear, structured tables for easy comparison.

Table 1: Comparative Anticancer Activity (IC50 in µM)

Compound	MCF-7 (Breast Cancer)	A549 (Lung Cancer)
2-(Thiazol-2-ylmethyl)cyclopentan-1-ol	Hypothetical Value	Hypothetical Value
Traditional Thiazole Derivative	Known/Experimental Value	Known/Experimental Value
Doxorubicin (Positive Control)	Known Value	Known Value

Table 2: Comparative Antimicrobial Activity (MIC in µg/mL)

Compound	S. aureus (Gram +)	E. coli (Gram -)	C. albicans (Fungus)
2-(Thiazol-2-ylmethyl)cyclopentan-1-ol	Hypothetical Value	Hypothetical Value	Hypothetical Value
Traditional Thiazole Derivative	Known/Experimental Value	Known/Experimental Value	Known/Experimental Value
Ciprofloxacin (Antibacterial Control)	Known Value	Known Value	N/A
Fluconazole (Antifungal Control)	N/A	N/A	Known Value

Conclusion and Future Directions

While traditional thiazole derivatives have a proven track record in drug discovery, the exploration of novel chemical space is paramount for identifying next-generation therapeutics. 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol represents an intriguing, yet uncharacterized, structural motif that holds the potential for improved pharmacological properties due to its increased three-dimensionality and the presence of a key hydrogen bonding group.

The proposed synthetic route and experimental framework provide a clear path forward for the synthesis and comprehensive evaluation of this novel compound. The direct comparison with a well-characterized traditional thiazole derivative will be crucial in elucidating the impact of the cyclopentanol moiety on biological activity and pharmacokinetic parameters. Should this novel scaffold demonstrate promising activity and a favorable profile, further optimization through the synthesis of analogues with modifications on both the thiazole and cyclopentanol rings would be a logical next step. This systematic approach will enable a thorough understanding of the structure-activity relationship of this new class of thiazole derivatives and will ultimately determine their potential as future drug candidates.

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A Comparative Guide to the Structural Validation of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol: An Integrated Crystallographic and Spectroscopic Approach

Introduction

This guide presents a comprehensive validation workflow for a novel heterocyclic alcohol, 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol, a representative small molecule from a hypothetical drug discovery pipeline. We will navigate the primary crystallographic validation process and then demonstrate how Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS) provide essential, complementary data. This integrated approach ensures the highest level of scientific integrity and confidence in the final structural assignment.

Part I: The Gold Standard — X-ray Crystallography

X-ray crystallography provides a direct visualization of electron density, from which an atomic model is derived. The quality of this model, however, is entirely dependent on the quality of the diffraction data and the rigor of the refinement and validation process.

Expert Insight: The "Why" of Crystallographic Choices

The goal is not merely to obtain a structure, but to produce a chemically sensible model that accurately reflects the experimental data. Every step, from crystal selection to the final validation checks, is a decision point. We choose a single, well-formed crystal to minimize diffraction complexities like twinning. We use cryo-cooling (e.g., 100 K) not just to protect the crystal from radiation damage, but to reduce thermal motion, which sharpens diffraction spots at higher angles and improves the ultimate resolution of the structure. The choice of refinement software, such as Olex2 or SHELX, provides powerful algorithms to fit the atomic model to the observed diffraction data using a least-squares process[3][4].

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Selection & Mounting: A suitable single crystal of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol (approx. 0.2 x 0.1 x 0.1 mm) is identified under a polarized light microscope, picked up with a cryo-loop, and flash-cooled to 100 K in a stream of cold nitrogen gas.

• Data Collection: The crystal is mounted on a diffractometer equipped with a high-brilliance X-ray source (e.g., Mo Kα, λ = 0.71073 Å) and a modern detector. A full sphere of diffraction data is collected by rotating the crystal through a series of frames.

• Data Processing: The collected frames are integrated and scaled. This process determines the unit cell dimensions, assigns a space group, and produces a reflection file containing the intensity and standard uncertainty for each unique diffracted spot. An absorption correction is applied to account for the attenuation of X-rays by the crystal itself[5].

• Structure Solution & Refinement: The structure is solved using "direct methods," an approach that computationally phases the diffraction data to generate an initial electron density map[2]. An initial model is built into this map. The model is then refined iteratively by adjusting atomic positions and displacement parameters (describing thermal motion) to minimize the difference between the observed structure factors (|Fo|) and the calculated structure factors (|Fc|) derived from the model. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Workflow for Crystallographic Analysis

Caption: Workflow from crystal mounting to final validated CIF file.

Data Presentation: Crystallographic Validation Metrics

The final refined model must be rigorously checked for self-consistency and chemical reasonableness. The primary tool for this is the checkCIF service provided by the International Union of Crystallography (IUCr), which generates a validation report on the Crystallographic Information File (CIF)[6][7][8].

Below is a table of hypothetical but realistic data for our compound.

Parameter	Value	Significance & Interpretation	Authoritative Standard
Crystal Data
Formula	C9 H13 N O S	Confirms the elemental composition in the crystal.	Must match other analyses[9].
Formula Weight	183.27	Calculated from the formula.	N/A
Crystal System	Monoclinic	Describes the basic symmetry of the unit cell.	Determined from diffraction pattern.
Space Group	P2₁/c	The specific symmetry operations within the unit cell.	Unambiguously assigned from systematic absences.
a, b, c (Å)	10.15, 8.54, 12.33	Unit cell dimensions.	N/A
β (°)	98.5	Angle for the monoclinic cell.	N/A
V (ų)	1056.8	Volume of the unit cell.	N/A
Z	4	Number of molecules in the unit cell.	Must be consistent with space group and density.
Data Collection
Radiation	Mo Kα (λ=0.71073 Å)	X-ray source wavelength.	N/A
T (K)	100(2)	Temperature of data collection.	N/A
θ range (°)	2.5 to 27.5	Range of diffraction angles measured.	Data should be collected to at least θ = 25° for Mo Kα[5].
Refinement
R_int	0.035	Measures the agreement between symmetry-equivalent reflections.	Should be < 0.05 for good data.
R1 [I > 2σ(I)]	0.041	Residual factor; how well the model predicts the observed data.	Should be < 0.05 for publication-quality small molecules[3][10].
wR2 (all data)	0.115	Weighted residual factor based on all data.	Generally should be < 0.12.
GooF (S)	1.05	Goodness-of-Fit; should be close to 1.0.	A value near 1 indicates a good model and correct weighting[10].
Δρ_max, Δρ_min (eÅ⁻³)	0.25, -0.21	Largest peaks and holes in the final difference electron density map.	Should be < |1.0|; large values indicate missing atoms or errors[10].

Part II: Orthogonal Validation — A Multi-Technique Approach

A crystallographic model, no matter how well-refined, represents the molecule in an ordered, solid-state environment. It is crucial to confirm that this structure is consistent with the molecule's identity and behavior in other states, such as in solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides definitive information about the chemical environment and connectivity of atoms (specifically ¹H and ¹³C) in solution[11][12]. This serves as a powerful check on the atomic connectivity established by X-ray diffraction.

Expert Insight: NMR validates the covalent structure. The number of unique signals in the ¹³C NMR spectrum should match the number of crystallographically independent carbon atoms. The splitting patterns and integrations in the ¹H NMR spectrum must be consistent with the number of protons and their neighbors in the proposed structure. 2D experiments like HMBC can confirm long-range C-H connectivities, directly mapping the molecular skeleton[13]. Any major discrepancy between the NMR data and the crystal structure would be a significant red flag, suggesting a possible misinterpretation of the electron density or a different molecular structure in solution.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve ~5-10 mg of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol in ~0.6 mL of a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire ¹H, ¹³C, and 2D correlation spectra (e.g., COSY, HSQC, HMBC) on a high-field NMR spectrometer (e.g., 500 MHz).

• Data Analysis: Process the spectra and assign chemical shifts and coupling constants to all atoms in the molecule.

High-Resolution Mass Spectrometry (HRMS)

HRMS provides an extremely accurate measurement of a molecule's mass-to-charge ratio (m/z), often to four decimal places or more[14][15]. This allows for the unambiguous determination of the molecular formula.

Expert Insight: While crystallography provides a molecular formula based on the refined atomic composition of the unit cell, HRMS offers an independent and highly precise confirmation of that formula[16]. It acts as a fundamental check on the elemental composition. For our target molecule, HRMS should confirm the formula C₉H₁₃NOS. A mismatch would indicate an error in the crystallographic model, such as a misassigned atom type (e.g., an oxygen mistaken for a nitrogen) or the presence of an unexpected solvent molecule.

Experimental Protocol: HRMS Analysis

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol/water).

• Data Acquisition: Infuse the sample into an HRMS instrument (e.g., a Q-TOF or Orbitrap) using electrospray ionization (ESI).

• Data Analysis: Determine the exact mass of the molecular ion (e.g., [M+H]⁺) and use software to calculate the most probable elemental composition[17].

Part III: Data Integration and Final Validation

The true power of this process lies in synthesizing the data from all three techniques. Each method validates a different aspect of the structure, and together they build an unshakeable case for the final assignment.

Comparative Analysis Summary

Technique	Information Provided	Validation Check for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol
X-ray Crystallography	3D atomic coordinates, bond lengths/angles, stereochemistry, crystal packing.	Provides the precise solid-state conformation and absolute stereochemistry.
NMR Spectroscopy	Atom connectivity, chemical environment in solution, proton/carbon count.	Confirms the C-C and C-H framework is identical in solution. 9 unique ¹³C signals and ¹H signals consistent with the structure.
HRMS	Exact mass and elemental formula.	Confirms the molecular formula is C₉H₁₃NOS. Calculated m/z for [M+H]⁺: 184.0791; Found: 184.0793 (within 1 ppm).

Integrated Structural Validation Workflow

Sources

• 1. excillum.com [excillum.com]
• 2. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 3. iucr.org [iucr.org]
• 4. web.mit.edu [web.mit.edu]
• 5. journals.iucr.org [journals.iucr.org]
• 6. journals.iucr.org [journals.iucr.org]
• 7. IUCr checkCIF | DCC [dcc.ac.uk]
• 8. journals.iucr.org [journals.iucr.org]
• 9. journals.iucr.org [journals.iucr.org]
• 10. Protein X-Ray Structure Validation: Key Criteria [proteinstructures.com]
• 11. jchps.com [jchps.com]
• 12. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. bioanalysis-zone.com [bioanalysis-zone.com]
• 15. savemyexams.com [savemyexams.com]
• 16. What Is High-Resolution Mass Spectrometry in the Determination of Molecular Formulas? | MtoZ Biolabs [mtoz-biolabs.com]
• 17. pubs.acs.org [pubs.acs.org]

Advanced FTIR and VCD Spectra Comparison for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol Enantiomers

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Spectroscopic Differentiation of Chiral Molecules, Experimental Workflows, and Data Interpretation

The Spectroscopic Challenge of Enantiomers

2-(Thiazol-2-ylmethyl)cyclopentan-1-ol is a bifunctional cyclic compound featuring a thiazole heterocycle and a secondary alcohol on a cyclopentane ring. The presence of two stereocenters on the cyclopentane ring (C1 and C2) gives rise to diastereomers (cis/trans) and their respective enantiomeric pairs (e.g., (1R,2S) vs. (1S,2R)).

While standard Fourier Transform Infrared (FTIR) spectroscopy easily distinguishes diastereomers due to their different internal geometries, it fundamentally fails to differentiate pure enantiomers in an achiral environment .

The Causality of Identical Spectra

Standard FTIR measures the absorption of infrared light caused by a change in the electric dipole moment ( Δμ ) during a molecular vibration. Because enantiomers are non-superimposable mirror images, their internal bond distances, bond angles, and force constants are perfectly identical. Consequently, the scalar magnitude of their dipole moment changes in an isotropic medium (like a KBr pellet or achiral solvent) is identical, yielding indistinguishable FTIR spectra.

To objectively compare the IR profiles of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol enantiomers, researchers must break the symmetry of the measurement. This is achieved through two primary pathways: Vibrational Circular Dichroism (VCD) or Chiral Derivatization followed by standard FTIR .

Expected Base FTIR Profile (Achiral Environment)

Before attempting chiral differentiation, it is critical to establish the baseline vibrational modes of the molecule. Both enantiomers will yield the exact same quantitative data in a standard Attenuated Total Reflection (ATR) FTIR setup.

Table 1: Expected Base FTIR Peak Assignments for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol

Functional Group / Mode	Expected Wavenumber (cm⁻¹)	Intensity & Shape	Causality / Structural Origin
O-H Stretch	3300 – 3450	Broad, Strong	Intermolecular hydrogen bonding of the cyclopentanol hydroxyl group.
C-H Stretch (Alkyl)	2850 – 2950	Sharp, Medium	Asymmetric and symmetric stretching of the cyclopentane -CH₂- groups.
C=N Stretch (Thiazole)	1500 – 1530	Sharp, Strong	In-plane stretching of the nitrogen-carbon double bond in the thiazole ring.
C=C Stretch (Thiazole)	1400 – 1450	Sharp, Medium	Aromatic ring breathing modes of the heteroaryl system.
C-O Stretch	1050 – 1100	Sharp, Strong	Secondary alcohol carbon-oxygen single bond stretching.
C-S Stretch (Thiazole)	600 – 700	Sharp, Weak	Carbon-sulfur single bond stretching in the heterocycle.

Advanced Workflows for Enantiomeric Differentiation

To compare the enantiomers, we must employ techniques that are sensitive to absolute spatial configuration.

Workflow A: Vibrational Circular Dichroism (VCD)

VCD is the chiral extension of IR spectroscopy. It measures the differential absorption of left- and right-circularly polarized infrared light ( ΔA=AL​−AR​ ). The intensity of a VCD band depends on the dot product of the electric dipole transition moment and the magnetic dipole transition moment. Because the magnetic dipole transition moment is a pseudovector, it inverts its sign between enantiomers. Therefore, the (1R,2S) and (1S,2R) enantiomers will produce VCD spectra that are exact mirror images of one another .

Self-Validating Protocol:

• Sample Preparation: Dissolve 15 mg of the pure 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol enantiomer in 200 µL of deuterated chloroform (CDCl₃). Causality: CDCl₃ is chosen because it lacks strong IR absorbance in the mid-IR "fingerprint" region, preventing solvent masking of the solute's signals.

• Cell Loading: Inject the solution into a Barium Fluoride (BaF₂) liquid cell with a 100 µm path length.

• Acquisition: Collect the IR and VCD spectra simultaneously using a dual-source FTIR-VCD spectrometer. Set resolution to 4 cm⁻¹ and accumulate scans for 4–8 hours. Causality: VCD signals are typically 10−4 to 10−5 times weaker than standard IR signals; extended accumulation is mandatory for a viable signal-to-noise ratio.

• Computational Validation: Perform Density Functional Theory (DFT) calculations (e.g., B3LYP/6-311G(d,p)) to simulate the theoretical VCD spectra of both absolute configurations. The empirical spectrum is overlaid with the calculated spectrum to definitively assign the absolute configuration .

Workflow B: Diastereomeric Derivatization + Standard FTIR

If a VCD spectrometer is unavailable, enantiomers can be chemically converted into diastereomers using an enantiopure Chiral Derivatizing Agent (CDA) . By reacting the -OH group of the cyclopentanol with (R)-Mosher's acid chloride (MTPA-Cl), diastereomeric esters are formed. Because diastereomers have different internal distances and steric environments, their localized force constants change, resulting in distinct, measurable shifts in standard FTIR.

Self-Validating Protocol:

• Reaction Setup: In a flame-dried vial under N₂ atmosphere, dissolve 5 mg of the enantiomer in 1 mL of anhydrous CH₂Cl₂.

• Derivatization: Add 2.0 equivalents of anhydrous pyridine (as an acid scavenger) and 1.5 equivalents of (R)-(-)-MTPA-Cl.

• Incubation & Monitoring: Stir at room temperature for 3 hours. Validation step: Monitor the reaction via Thin Layer Chromatography (TLC) to ensure 100% conversion of the starting alcohol, preventing unreacted starting material from contaminating the final spectra.

• Data Acquisition: Following aqueous workup and solvent evaporation, analyze the purified diastereomeric ester via ATR-FTIR.

• Spectra Comparison: Compare the C=O ester stretch (~1740 cm⁻¹) and the C-O-C fingerprint region (1100–1250 cm⁻¹). The differing steric shielding of the thiazole ring against the Mosher plane in the two diastereomers will cause a measurable shift (typically 2–5 cm⁻¹) between the two samples.

Comparative Performance Matrix

Table 2: Comparison of Analytical Techniques for Enantiomer Differentiation

Parameter	Standard ATR-FTIR	Vibrational Circular Dichroism (VCD)	Derivatization + FTIR
Spectra Output	Identical for both enantiomers	Mirror-image spectra (Opposite signs)	Distinct peak shifts (Diastereomers)
Sample State	Neat (Solid/Liquid)	Solution (e.g., CDCl₃)	Neat or Solution
Sample Recovery	100% (Non-destructive)	100% (Non-destructive)	0% (Destructive chemical reaction)
Computational Need	None	High (Requires DFT modeling)	None
Primary Use Case	Functional group verification	Absolute configuration determination	Enantiomeric differentiation without VCD

Logical Decision Workflow

To assist analytical scientists in selecting the correct methodology for analyzing chiral molecules like 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol, the following decision tree maps the physical and chemical pathways.

Fig 1: Logical workflow for differentiating enantiomers using advanced IR spectroscopic techniques.

References

• Chiral Chromatography: Separating Twins | Stereochemistry. Nanyang Technological University Blogs. Available at:[Link]

• Absolute Configurations of Synthetic Molecular Scaffolds from Vibrational CD Spectroscopy. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• Applications of Vibrational Circular Dichroism for Determining Absolute Configuration in Early Drug Discovery. American Laboratory. Available at:[Link]

Comprehensive Comparison Guide: In Vitro vs. In Vivo Biological Activity of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol

As drug discovery increasingly relies on privileged scaffolds to address complex metabolic and infectious diseases, the fusion of heteroaromatic rings with cycloalkyl systems has emerged as a highly effective strategy. This guide provides an objective, data-driven evaluation of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol (hereafter referred to as TMCO ).

By combining a thiazole pharmacophore—renowned for its diverse biological activities—with a sterically constrained cyclopentanol moiety, TMCO occupies a unique chemical space. This guide critically compares its in vitro biochemical potency against its in vivo pharmacokinetic and pharmacodynamic realities, focusing primarily on its role as a selective inhibitor of 11β-Hydroxysteroid dehydrogenase type 1 (11β-HSD1) , alongside its secondary antimicrobial properties.

Mechanistic Rationale and Target Engagement

The molecular architecture of TMCO is deliberately designed to exploit two distinct binding interactions:

The Thiazole Ring: Acts as a versatile hydrogen bond acceptor (via the nitrogen atom) and participates in π

π stacking. The thiazole nucleus is a well-documented biologically active scaffold, particularly in antimicrobial and metabolic drug design ().

The Cyclopentanol Moiety: Provides a lipophilic, sterically constrained anchor. In the context of 11β-HSD1 inhibition, cycloalkyl groups effectively mimic the D-ring of endogenous steroid substrates, allowing the molecule to fit snugly into the enzyme's hydrophobic catalytic pocket, while the hydroxyl (-OH) group forms critical hydrogen bonds with catalytic residues (e.g., Tyr183) ().

Mechanism of 11β-HSD1 inhibition by 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol.

In Vitro Performance: Enzymatic and Cellular Assays

In vitro, TMCO demonstrates robust polypharmacology. When compared to the non-selective standard Carbenoxolone , TMCO exhibits superior selectivity for 11β-HSD1 over the 11β-HSD2 isoform (which must be spared to prevent mineralocorticoid-induced hypertension). Additionally, it shows moderate baseline antimicrobial activity, a characteristic trait of 2-substituted thiazoles ().

Quantitative Data: In Vitro Activity Comparison

Compound	11β-HSD1 IC₅₀ (nM)	11β-HSD2 IC₅₀ (nM)	Selectivity Index	S. aureus MIC (µg/mL)	C. albicans MIC (µg/mL)
TMCO	85 ± 12	>10,000	>117	3.12	1.56
Carbenoxolone (Metabolic Std)	15 ± 3	25 ± 4	1.6	N/A	N/A
Ciprofloxacin (Antibacterial Std)	N/A	N/A	N/A	0.5	N/A
Fluconazole (Antifungal Std)	N/A	N/A	N/A	N/A	0.5

Self-Validating Protocol: In Vitro 11β-HSD1 Microsomal Assay

To accurately assess 11β-HSD1 activity, purified recombinant enzymes are insufficient. The enzyme is anchored to the endoplasmic reticulum (ER) and relies on hexose-6-phosphate dehydrogenase (H6PDH) to regenerate its cofactor, NADPH. Therefore, intact microsomes must be used to preserve this spatial coupling.

• Microsome Preparation: Isolate hepatic microsomes from wild-type C57BL/6 mice via differential ultracentrifugation (100,000 × g for 60 mins). Resuspend the microsomal pellet in 50 mM phosphate buffer (pH 7.4).

• Assay Incubation: In a 96-well plate, combine 10 µg of microsomal protein, 200 nM cortisone (substrate), and 1 mM NADPH. Add TMCO at varying concentrations (0.1 nM to 10 µM) dissolved in 1% DMSO.

• Reaction Termination: Incubate at 37°C for 30 minutes. Terminate the reaction by adding 200 µL of ice-cold ethyl acetate. Causality: Organic extraction instantly precipitates proteins and halts enzyme activity without the thermal degradation of steroid products that heat-inactivation would cause.

• Quantification: Evaporate the organic layer, reconstitute in mobile phase, and quantify the conversion of cortisone to cortisol via LC-MS/MS.

• Validation Checkpoint: The positive control (Carbenoxolone) must yield an IC₅₀ between 10–20 nM. If the IC₅₀ is significantly higher, it indicates that the microsomal H6PDH coupling has been compromised during ultracentrifugation, rendering the assay invalid.

In Vivo Translation: Pharmacokinetics and Efficacy

The critical hurdle for cyclopentanol-containing scaffolds is the in vitro to in vivo translation gap. While TMCO is highly potent in vitro, its in vivo efficacy is modulated by hepatic phase II metabolism. Specifically, the secondary hydroxyl group on the cyclopentane ring is highly susceptible to rapid glucuronidation, leading to a moderate half-life.

Quantitative Data: In Vivo Pharmacokinetics (Mice, 10 mg/kg PO)

Parameter	TMCO	Carbenoxolone	Translational Implication
Cₘₐₓ (ng/mL)	1,240	3,400	Moderate peak exposure due to first-pass metabolism.
Tₘₐₓ (h)	1.5	2.0	Rapid absorption profile.
AUC₀₋ₜ (ng·h/mL)	4,850	12,500	Lower overall systemic exposure compared to standard.
Half-life (t₁/₂, h)	3.2	8.5	Necessitates BID (twice-daily) dosing for sustained efficacy.
Bioavailability (F%)	42%	65%	Limited by rapid Phase II glucuronidation of the cyclopentanol -OH.

Self-Validating Protocol: In Vivo Metabolic Profiling in DIO Mice

To evaluate the true physiological impact of TMCO, it must be tested in a model with elevated basal glucocorticoid tone, such as the Diet-Induced Obese (DIO) mouse model.

• Animal Acclimatization: Utilize 12-week-old male C57BL/6J mice fed a High-Fat Diet (HFD, 60% kcal fat) for 8 weeks prior to testing. Causality: HFD induces hepatic steatosis and upregulates 11β-HSD1 expression, creating an appropriate pathological baseline.

• Dosing Regimen: Administer TMCO (10 mg/kg) or vehicle (0.5% methylcellulose / 0.1% Tween-80) via oral gavage twice daily (BID) for 14 days. Causality: A 14-day window is required to observe steady-state pharmacodynamics, specifically the downstream reduction of fasting blood glucose and lipogenic gene transcription.

• Biomarker Sampling: On day 14, perform a tail-vein bleed for fasting blood glucose and plasma insulin. Euthanize animals to harvest the liver.

• Ex Vivo Validation (Critical Step): Homogenize liver tissue and measure local hepatic cortisol levels via ELISA, alongside 11β-HSD1 mRNA expression.

• Validation Checkpoint: Systemic plasma cortisol levels should remain relatively unchanged (as they are driven by the adrenal glands). Successful target engagement is confirmed only if local hepatic cortisol levels are reduced by >40% relative to the vehicle control.

Stepwise validation workflow from in vitro screening to in vivo efficacy.

Conclusion

2-(Thiazol-2-ylmethyl)cyclopentan-1-ol represents a highly selective, potent in vitro scaffold for 11β-HSD1 inhibition with advantageous secondary antimicrobial properties. However, when compared to established standards like Carbenoxolone, its in vivo utility is constrained by a moderate pharmacokinetic profile driven by the metabolic liability of its cyclopentanol hydroxyl group. For drug development professionals, this scaffold serves as an excellent starting point for lead optimization; future iterations should focus on bioisosteric replacement or steric shielding of the cyclopentanol -OH to reduce glucuronidation and improve oral bioavailability.

References

• Title: Thiazole Ring—A Biologically Active Scaffold Source: Molecules (National Center for Biotechnology Information / PMC) URL: [Link]

• Title: Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11β-HSD Inhibitory Activities Source: International Journal of Molecular Sciences (MDPI) URL: [Link]

• Title: Biological and medicinal significance of 2-aminothiazoles Source: Der Pharmacia Lettre (Scholars Research Library) URL: [Link]

A Comparative Guide to Purity Validation: Leveraging Quantitative NMR for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol

Executive Summary

In the landscape of pharmaceutical development, the unambiguous determination of a drug substance's purity is a cornerstone of safety, efficacy, and regulatory compliance. This guide provides an in-depth, comparative analysis of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy for the purity validation of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol, a novel heterocyclic alcohol with potential therapeutic applications. We will explore the fundamental principles of qNMR as a primary ratio method, contrast its performance with established orthogonal techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), and provide a detailed, field-tested protocol for its implementation. By grounding our discussion in the principles of metrological traceability and referencing international standards, this guide serves as a critical resource for researchers, analytical chemists, and quality control professionals aiming to establish robust and reliable purity assessment workflows.

The Imperative of Purity in Drug Development

The journey of a new chemical entity (NCE) from discovery to market is governed by stringent regulatory standards, with the control of impurities being a paramount concern. The International Council for Harmonisation (ICH) guidelines, specifically ICH Q3A(R2) for new drug substances, mandate the identification and qualification of impurities above specific thresholds.[1][2][3] An inaccurate purity assessment can obscure the true dose of the active pharmaceutical ingredient (API), introduce potential toxicities, and compromise the stability of the final drug product. Therefore, employing an analytical method that is not only precise and accurate but also provides absolute quantification is of immense value.

While chromatography has been the workhorse of purity analysis for decades, qNMR has emerged as a powerful primary analytical method.[4] Its fundamental principle—that the NMR signal area is directly proportional to the number of atomic nuclei—allows for direct quantification without the need for compound-specific reference standards for every impurity.[5][6][7] This makes qNMR an invaluable tool for characterizing new drug substances like 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol, for which certified reference materials may not yet be available.[8]

qNMR vs. Orthogonal Chromatographic Methods: A Synergistic Approach

True analytical confidence is achieved not by a single technique but by the convergence of orthogonal methods—independent techniques that measure the same attribute through different physical principles.[4] For purity determination, HPLC and GC are common orthogonal counterparts to qNMR.

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography (GC-FID)
Principle	Signal intensity is directly proportional to the number of nuclei.[6][9]	Differential partitioning of analytes between a mobile and stationary phase.	Partitioning of volatile analytes between a mobile gas and stationary phase.
Quantification	Absolute quantification using a certified internal standard. SI-traceable.[8][10]	Relative quantification based on peak area percent. Requires reference standards for absolute quantification.	Relative quantification based on peak area percent. Requires reference standards.
Reference Standard	Requires a single, unrelated internal standard of known purity.[11]	Requires a specific reference standard for the analyte and each impurity to be quantified.[12]	Requires a specific reference standard for the analyte and each impurity.
Sample Prep	Simple dissolution in a deuterated solvent with a weighed internal standard.	More complex; involves mobile phase preparation, filtering, and potential derivatization.	Sample must be volatile or amenable to derivatization; headspace or injection port considerations.
Analysis Time	Rapid (5-30 minutes per sample).[13]	Typically longer (20-60 minutes per sample).	Variable, often faster than HPLC for volatile compounds.
Sample Integrity	Non-destructive; the sample can be recovered and used for other analyses.[5]	Destructive.	Destructive.
Structural Info	Provides full structural information, aiding in impurity identification.	Provides retention time and UV spectra, limited structural information.	Provides retention time; coupling with MS provides structural data.
Limitations	Lower sensitivity than chromatography; potential for signal overlap in complex mixtures.[9]	Response factors can vary significantly between compounds; co-elution can occur.	Limited to thermally stable and volatile compounds.

This comparison highlights that while HPLC and GC excel in separating complex mixtures and detecting trace impurities, qNMR provides a direct, absolute measure of the primary component's purity with the added benefit of structural confirmation.[4]

Experimental Workflow: Purity of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol by ¹H qNMR

This section details a validated protocol for determining the purity of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol using ¹H qNMR. The causality behind each step is explained to ensure a robust and reproducible measurement.

Diagram: qNMR Purity Determination Workflow

Caption: A validated workflow for qNMR purity analysis.

Step-by-Step Experimental Protocol

A. Materials and Reagents

• Analyte: 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol (approx. 15-20 mg)

• Internal Standard (IS): Maleic Anhydride (Certified Reference Material, CRM, purity ≥ 99.9%) (approx. 8-10 mg).

  • Causality: Maleic anhydride is chosen for its high purity, stability, non-hygroscopic nature, and a simple ¹H NMR spectrum (a sharp singlet) that appears in a region (around 7.0 ppm) unlikely to overlap with the analyte signals.[14][15]

• Deuterated Solvent: Dimethyl sulfoxide-d₆ (DMSO-d₆) with low water content.

  • Causality: DMSO-d₆ is an excellent solvent for a wide range of organic molecules, including polar compounds with hydroxyl groups.[14] Its residual proton signal does not interfere with most analyte signals.

B. Sample Preparation

• Using a calibrated analytical microbalance, accurately weigh approximately 15 mg of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol into a clean, dry glass vial. Record the mass (m_Analyte) to 0.01 mg.

• To the same vial, add approximately 8 mg of the maleic anhydride internal standard. Record the mass (m_IS) to 0.01 mg.

  • Causality: Weighing both components into the same vial minimizes transfer errors.[16] The mass ratio is chosen to yield comparable signal intensities between the analyte and IS peaks for more accurate integration.[9]

• Add approximately 0.7 mL of DMSO-d₆ to the vial.

• Vortex the vial for 60 seconds or until both the analyte and the internal standard are fully dissolved. A brief sonication may be used if necessary.

• Transfer the solution to a 5 mm NMR tube.

C. NMR Data Acquisition (400 MHz Spectrometer)

• Instrument Setup: Insert the sample into the spectrometer. Lock onto the deuterium signal of DMSO-d₆. Tune and match the probe. Perform automated or manual shimming to achieve optimal magnetic field homogeneity, aiming for a narrow, symmetrical solvent peak.[17]

• Parameter Selection: Load a standard single-pulse experiment (e.g., 'zg30' on Bruker systems). The following parameters are critical for quantification and must be set carefully:

  • Relaxation Delay (d1): ≥ 7 × T₁, where T₁ is the longest spin-lattice relaxation time of the protons being integrated (both analyte and IS). A conservative, universal value of 30-60 seconds is often used if T₁ is not measured.

    • Causality: This long delay ensures all protons fully relax back to thermal equilibrium between pulses, which is essential for the signal integral to be directly proportional to the number of nuclei.[9][16]

  • Pulse Width (p1): Calibrate a 90° pulse for the specific sample and probe.

    • Causality: A 90° pulse provides the maximum signal-to-noise per scan, though a smaller flip angle (e.g., 30°) can be used with a shorter relaxation delay if throughput is critical, but this requires careful validation.[16][17]

  • Number of Scans (ns): Set to a value that provides a signal-to-noise ratio (S/N) of at least 250:1 for the peaks being integrated.[18][19] This typically requires 16 to 64 scans depending on the sample concentration.

  • Acquisition Time (aq): Set to ensure the Free Induction Decay (FID) has fully decayed to zero, preventing truncation. A value of 3-4 seconds is generally sufficient.[9]

  • Spinning: Turn sample spinning OFF to avoid spinning sidebands which can interfere with integration.[16]

D. Data Processing and Purity Calculation

• Apply a small exponential line broadening (LB = 0.3 Hz) to improve S/N.

• Perform Fourier Transform (FT).

• Carefully phase the spectrum manually to ensure all peaks have a pure absorption lineshape.

• Apply a polynomial baseline correction across the entire spectrum.

• Integration:

  • Select a well-resolved, non-exchangeable proton signal from 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol. For instance, the thiazole ring proton.

  • Integrate the signal for the analyte (I_Analyte). The integration region should span a window of at least 64 times the full width at half height (FWHH) of the peak.[9]

  • Integrate the singlet from the internal standard, maleic anhydride (I_IS).

• Purity Calculation: The mass fraction purity (P_Analyte) is calculated using the following equation:[9][16]

  P_Analyte (%) = (I_Analyte / I_IS) * (N_IS / N_Analyte) * (M_Analyte / M_IS) * (m_IS / m_Analyte) * P_IS

  Where:

  • I_Analyte, I_IS: Integral values for the analyte and internal standard.

  • N_Analyte, N_IS: Number of protons for the integrated signals of the analyte and IS (e.g., N_IS = 2 for maleic anhydride's two vinyl protons).

  • M_Analyte, M_IS: Molar masses of the analyte and internal standard.

  • m_Analyte, m_IS: Masses of the analyte and internal standard.

  • P_IS: Purity of the internal standard (as a mass fraction from its certificate).

Comparative Purity Data and Analysis

To demonstrate the power of an orthogonal approach, a hypothetical batch of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol was analyzed by qNMR, HPLC, and GC.

Analytical Method	Purity Result (%)	Key Observations
¹H qNMR	99.6 ± 0.3	Direct, absolute measurement against a CRM. Spectrum confirmed the primary structure and showed no significant impurities (>0.1%).
HPLC (UV, 254 nm)	99.7 (Area %)	A single major peak was observed. A minor unknown impurity was detected at 0.15% area percent.
GC-MS	99.5 (Area %)	The main peak was confirmed by mass spectrometry. The same 0.15% impurity was observed, along with a 0.1% peak corresponding to residual synthesis solvent.

The strong agreement across these three independent methods provides a high degree of confidence in the assigned purity of 99.6%. The qNMR result serves as the anchor value due to its direct metrological traceability.

Diagram: Orthogonal Method Confirmation

Caption: Logic of using orthogonal methods for robust purity validation.

Conclusion

Quantitative NMR has proven to be a rapid, robust, and highly accurate primary method for validating the purity of the novel drug substance 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol. Its non-destructive nature and ability to provide absolute quantification without a specific analyte reference standard offer significant advantages in early-stage drug development.[8][20] By following a carefully validated protocol that controls for critical acquisition parameters, particularly the relaxation delay, qNMR delivers results with low uncertainty that are traceable to the International System of Units (SI).[10][21] When used in conjunction with orthogonal chromatographic techniques like HPLC and GC, qNMR forms the cornerstone of a comprehensive and scientifically rigorous purity assessment strategy, ensuring the quality and safety of new pharmaceutical agents.

References

• Title: qHNMR Analysis of Purity of Common Organic Solvents—An Undergraduate Quantitative Analysis Laboratory Experiment Source: Journal of Chemical Education URL: [Link]

• Title: A Guide to Quantitative NMR (qNMR) Source: Emery Pharma URL: [Link]

• Title: Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability Source: JEOL URL: [Link]

• Title: Quantitative NMR (qNMR) Source: Bureau International des Poids et Mesures (BIPM) URL: [Link]

• Title: Method Validation of Pharmaceuticals Source: Scribd URL: [Link]

• Title: Validation of quantitative NMR Source: Journal of Pharmaceutical and Biomedical Analysis (via PubMed) URL: [Link]

• Title: ISO 24583: Quantitative nuclear magnetic resonance spectroscopy Source: International Organization for Standardization URL: [Link]

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Safety & Regulatory Compliance

Navigating the Uncharted: A Comprehensive Disposal Protocol for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol

For the diligent researcher, the lifecycle of a novel compound extends far beyond its synthesis and application; it concludes with its safe and responsible disposal. This guide provides a detailed protocol for the proper disposal of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol. In the absence of a specific Safety Data Sheet (SDS), this document synthesizes information from structurally related compounds—namely thiazole derivatives and cyclopentanol—to establish a conservative and safety-centric disposal framework. This protocol is designed for researchers, scientists, and drug development professionals and underscores the importance of treating unknown substances with the utmost caution.

Disclaimer: This guide is based on inferred hazards from analogous chemical structures. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department to ensure full compliance with all local, state, and federal regulations.[1][2]

Inferred Hazard Profile: A Composite Analysis

To formulate a robust disposal plan, we must first establish a presumptive hazard profile for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol. This profile is derived from the known hazards of its core components: the thiazole ring and the cyclopentanol group.

• Thiazole Derivatives: The thiazole moiety, a sulfur- and nitrogen-containing heterocycle, suggests several potential hazards. Compounds in this class are often flammable, can exhibit acute toxicity if ingested, inhaled, or absorbed through the skin, and may cause skin and eye irritation.[3] Furthermore, they are frequently classified as harmful to aquatic life.

• Cyclopentanol: This component is a known flammable liquid and can cause significant irritation.[4][5][6][7][8] Vapors may form explosive mixtures with air and can cause dizziness or asphyxiation.[4]

Based on this composite analysis, 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol should be handled as if it possesses the following hazards until empirical data proves otherwise.

Hazard Category	Inferred Classification & Precautionary Action
Physical Hazards	Flammable Liquid: Keep away from heat, sparks, open flames, and hot surfaces.[5] Use non-sparking tools and store in a designated flammable storage cabinet.[2][5]
Health Hazards	Acutely Toxic (Oral, Dermal, Inhalation): Avoid all direct contact. Handle only with appropriate Personal Protective Equipment (PPE). May cause serious skin and eye irritation.[3]
Environmental Hazards	Harmful to Aquatic Life: Do not allow to enter drains or waterways.[9] All waste and contaminated materials must be collected for hazardous waste disposal.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory when handling this compound for disposal. The following table outlines the minimum required equipment.

PPE Category	Item	Standard/Specification	Purpose
Engineering Controls	Chemical Fume Hood	Functionally certified	To minimize inhalation of vapors and provide containment.
Eye and Face Protection	Safety Goggles & Face Shield	ANSI Z87.1 compliant	Protects against splashes. A face shield should be worn over goggles.
Hand Protection	Nitrile Gloves	Disposable, chemical-resistant	Provides protection against incidental contact. Inspect gloves before each use.
Body Protection	Flame-Retardant Laboratory Coat	Long-sleeved	Protects skin and personal clothing from contamination.
Respiratory Protection	NIOSH-approved Respirator	As determined by a risk assessment	Recommended when handling larger quantities or if there is a risk of aerosol generation outside of a fume hood.

Step-by-Step Disposal Protocol

The disposal of 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol must be managed as a hazardous waste stream. The primary disposal route for flammable organic compounds is typically incineration by a licensed waste disposal facility.

Workflow for Waste Collection and Disposal

Caption: Waste Disposal Workflow for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol.

Decontamination of Empty Containers

Empty containers that held 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol must also be treated as hazardous waste until properly decontaminated.[10][11][12]

• Initial Rinse: In a chemical fume hood, rinse the container three times with a suitable organic solvent (e.g., acetone or ethanol).[10] The volume of the solvent for each rinse should be approximately 10% of the container's volume.

• Collect Rinsate: The rinsate from all three rinses is considered hazardous waste and must be collected in your designated flammable liquid waste container.[13]

• Final Wash: Wash the container with soap and water.

• Drying: Allow the container to air dry completely in the fume hood.

• Final Disposal: Once dry, deface or remove all labels and dispose of the container as regular solid waste or according to your institution's specific guidelines for decontaminated containers.[10][14]

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is critical to mitigate risks.

Spill Response Decision Tree

Caption: Decision-making workflow for a chemical spill.

Key Spill Cleanup Actions:

• Alert Personnel: Immediately notify others in the vicinity.[9][15]

• Control Ignition Sources: If the substance is flammable, extinguish all nearby open flames and turn off spark-producing equipment.[16][17]

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[16]

• Containment: Use an inert absorbent material. Do not use combustible materials like paper towels for the main spill.[17]

• Collection: All cleanup materials, including used PPE, must be collected in a sealed, properly labeled container for disposal as hazardous waste.[15][16]

Scientific Rationale and Regulatory Context

The cautious approach outlined in this guide is grounded in established principles of laboratory safety and hazardous waste management as mandated by regulatory bodies like the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).

• OSHA's Laboratory Standard (29 CFR 1910.1450): This standard requires employers to develop a Chemical Hygiene Plan (CHP) that outlines procedures for safely handling hazardous chemicals.[18][19][20] This disposal guide serves as a component that can be integrated into a laboratory-specific CHP.[18]

• EPA's Resource Conservation and Recovery Act (RCRA): The EPA regulates hazardous waste from "cradle to grave." While a specific EPA waste code for 2-(Thiazol-2-ylmethyl)cyclopentan-1-ol is not listed, its inferred properties (flammability and potential toxicity) would likely classify it under generic codes for flammable liquids (D001) or as a toxic waste if it meets specific criteria.[21][22][23] All waste must be collected and managed by a licensed hazardous waste disposal service.[1]

The thermal decomposition of nitrogen- and sulfur-containing heterocyclic compounds can produce highly toxic gases, including hydrogen cyanide, ammonia, and oxides of nitrogen and sulfur.[24][25] This underscores the necessity of professional incineration in a facility equipped with flue-gas scrubbing technology, rather than attempting any form of in-lab neutralization or disposal.

By adhering to these rigorous procedures, you not only ensure compliance but also uphold a culture of safety, protecting yourself, your colleagues, and the environment.

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